(2R,3R)-2-phenylpiperidin-3-amine

• CAS: 160551-72-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of (2R,3R)-2-Phenylpiperidin-3-amine Derivatives

Introduction: The Therapeutic Potential of the 2-Phenylpiperidin-3-amine Scaffold

The piperidine moiety is a cornerstone in medicinal chemistry, forming the structural basis of numerous pharmaceuticals across a wide range of therapeutic areas. Within this class, the 2-phenylpiperidin-3-amine scaffold has emerged as a particularly promising pharmacophore, demonstrating significant activity at key neurological targets. The specific stereoisomer, (2R,3R)-2-phenylpiperidin-3-amine, and its derivatives are of particular interest due to their potential to modulate monoaminergic neurotransmission, a critical pathway implicated in the pathophysiology of various neuropsychiatric disorders, including depression, anxiety, and substance abuse disorders.

This in-depth technical guide provides a comprehensive overview of the mechanism of action of (2R,3R)-2-phenylpiperidin-3-amine derivatives. As a Senior Application Scientist, this document is structured to provide not just a list of facts, but a narrative that explains the "why" behind the "what," offering field-proven insights into the experimental choices and the interpretation of data. We will delve into the primary molecular targets, the downstream signaling consequences of their modulation, and the detailed experimental protocols required for their characterization.

Core Mechanism of Action: Inhibition of Monoamine Transporters

The primary mechanism of action for (2R,3R)-2-phenylpiperidin-3-amine derivatives is the inhibition of monoamine transporters, specifically the dopamine transporter (DAT), the serotonin transporter (SERT), and the norepinephrine transporter (NET). These transporters are transmembrane proteins responsible for the reuptake of their respective neurotransmitters from the synaptic cleft back into the presynaptic neuron, thereby terminating the signaling event[1]. By blocking these transporters, (2R,3R)-2-phenylpiperidin-3-amine derivatives increase the extracellular concentrations of dopamine, serotonin, and norepinephrine, leading to enhanced and prolonged monoaminergic neurotransmission[2].

The affinity of these derivatives for each transporter can be modulated by substitutions on the amine and phenyl ring, leading to a range of pharmacological profiles, from selective inhibitors of a single transporter to broad-spectrum triple reuptake inhibitors[3][4]. This tunability makes the (2R,3R)-2-phenylpiperidin-3-amine scaffold a versatile template for designing novel therapeutics with specific desired effects on the central nervous system.

Stereochemistry: A Critical Determinant of Activity and Selectivity

In the realm of chiral drugs, stereochemistry is paramount, often dictating both potency and selectivity. For 2-phenyl-3-aminopiperidine derivatives, the relative orientation of the phenyl and amino groups (cis or trans) and the absolute configuration at the two chiral centers (R or S) have a profound impact on their interaction with monoamine transporters[2][4].

Structure-activity relationship (SAR) studies on related 3,4-disubstituted piperidines have revealed that different stereoisomers can exhibit distinct selectivity profiles. For instance, in some series, the (-)-cis and (+)-trans isomers show a preference for DAT and NET, while the (-)-trans and (+)-cis isomers are more selective for SERT or have a mixed SERT/NET profile[3][4]. This stereochemical sensitivity underscores the highly specific nature of the binding pocket within the monoamine transporters and highlights the importance of stereocontrolled synthesis in the development of these compounds. While direct comparative data for all four stereoisomers of the parent 2-phenyl-3-aminopiperidine is not extensively published, the available literature on related analogs strongly suggests that the (2R,3R) configuration is a key contributor to high-affinity binding at monoamine transporters.

Downstream Signaling Pathways: The Ripple Effect of Monoamine Transporter Inhibition

The inhibition of dopamine and serotonin reuptake by (2R,3R)-2-phenylpiperidin-3-amine derivatives triggers a cascade of downstream signaling events within the postsynaptic neuron. The increased availability of these neurotransmitters in the synapse leads to greater activation of their respective G-protein coupled receptors (GPCRs).

• Dopaminergic Signaling: Elevated synaptic dopamine levels enhance the activation of dopamine receptors (D1-D5). Activation of D1-like receptors (D1 and D5) stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) and activation of Protein Kinase A (PKA). Conversely, activation of D2-like receptors (D2, D3, and D4) inhibits adenylyl cyclase, decreasing cAMP levels. This modulation of the cAMP/PKA pathway influences the expression and activity of numerous downstream targets, ultimately affecting neuronal excitability, gene expression, and synaptic plasticity.

• Serotonergic Signaling: Increased synaptic serotonin activates a diverse family of serotonin receptors (5-HTRs). For example, activation of 5-HT1A receptors, which are coupled to Gi/o proteins, leads to the inhibition of adenylyl cyclase[5][6]. In contrast, activation of 5-HT2A receptors, coupled to Gq/11 proteins, stimulates phospholipase C (PLC), resulting in the production of inositol trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate Protein Kinase C (PKC)[5][6]. The combined effects on these and other serotonin receptors contribute to the complex behavioral and therapeutic outcomes of these compounds.

Furthermore, chronic administration of monoamine reuptake inhibitors can lead to adaptive changes in the brain, including alterations in receptor density and sensitivity, and increased expression of neurotrophic factors such as Brain-Derived Neurotrophic Factor (BDNF)[5][6]. These neuroplastic changes are thought to underlie the long-term therapeutic effects of these drugs in conditions like depression.

Workflow for a typical radioligand binding assay.

Protocol 2: Synaptosomal Dopamine Uptake Assay

This protocol measures the ability of a test compound to inhibit the uptake of [3H]dopamine into isolated nerve terminals (synaptosomes).

Materials:

• Rodent brain tissue (e.g., striatum)

• Homogenization Buffer: 0.32 M sucrose, 10 mM HEPES, pH 7.4

• Uptake Buffer (Krebs-Ringer-HEPES): 125 mM NaCl, 5 mM KCl, 1.2 mM MgSO4, 1.2 mM CaCl2, 1.5 mM NaH2PO4, 10 mM glucose, 25 mM HEPES, pH 7.4, saturated with 95% O2/5% CO2.

• [3H]Dopamine (specific activity ~20-60 Ci/mmol)

• Non-specific uptake control: 10 µM GBR 12909 or cocaine

• Test compound stock solutions (in DMSO)

• Glass-Teflon homogenizer

• Refrigerated centrifuge

• 96-well microplates and filtration plates with glass fiber filters

• Scintillation vials and scintillation cocktail

• Liquid scintillation counter

Procedure:

• Synaptosome Preparation:

  • Homogenize fresh or frozen striatal tissue in ice-cold homogenization buffer using a glass-Teflon homogenizer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cell debris.

  • Collect the supernatant and centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the crude synaptosomes.

  • Gently resuspend the synaptosomal pellet in ice-cold uptake buffer.

  • Determine the protein concentration of the synaptosomal preparation (e.g., using a BCA assay). Dilute to a final concentration of ~0.5-1.0 mg/mL.

• Uptake Assay:

  • In a 96-well plate, pre-incubate 50 µL of the synaptosomal suspension with 25 µL of uptake buffer containing either vehicle, non-specific uptake inhibitor, or various concentrations of the test compound for 10-15 minutes at 37°C.

  • Initiate the uptake by adding 25 µL of [3H]dopamine (final concentration ~10-20 nM).

  • Incubate for 5-10 minutes at 37°C.

• Termination and Filtration:

  • Terminate the uptake by rapid filtration through a 96-well filtration plate with glass fiber filters.

  • Immediately wash the filters three times with 200 µL of ice-cold uptake buffer.

• Scintillation Counting and Data Analysis:

  • Dry the filter plate, punch out the filters into scintillation vials, and add scintillation cocktail.

  • Quantify radioactivity using a liquid scintillation counter.

  • Calculate specific uptake by subtracting non-specific uptake from total uptake.

  • Determine the IC50 value for the test compound by non-linear regression of the concentration-response curve.

Conclusion and Future Directions

The (2R,3R)-2-phenylpiperidin-3-amine scaffold represents a promising platform for the development of novel modulators of monoamine transporters. Their primary mechanism of action, the inhibition of dopamine, serotonin, and norepinephrine reuptake, offers a powerful means to address the neurochemical imbalances underlying a range of neuropsychiatric disorders. The stereochemical complexity of this scaffold provides a rich landscape for fine-tuning the pharmacological profile to achieve desired selectivity and potency.

Future research in this area should focus on several key aspects. Firstly, a more detailed exploration of the structure-activity relationships, particularly with respect to the individual stereoisomers, is warranted to fully understand the molecular determinants of binding and selectivity at each monoamine transporter. Secondly, while monoamine transporters are the primary targets, the potential for off-target activities, for instance at NK1 receptors as suggested by some studies on related compounds, should be systematically investigated to ensure a comprehensive understanding of the overall pharmacological profile. Finally, in vivo studies are essential to translate the in vitro findings into a therapeutic context, evaluating the pharmacokinetic properties, behavioral effects, and therapeutic efficacy of these promising compounds. Through a continued and rigorous scientific approach, the full therapeutic potential of (2R,3R)-2-phenylpiperidin-3-amine derivatives can be realized.

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The Enigmatic Core: A Technical Guide to the Discovery and Early Investigation of (2R,3R)-2-Phenylpiperidin-3-amine

Foreword: Unveiling a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular architectures consistently emerge as cornerstones of pharmacologically active agents. The piperidine ring, a saturated six-membered heterocycle, is one such "privileged scaffold," renowned for its conformational flexibility and ability to present substituents in precise three-dimensional orientations for optimal target engagement.[1][2] This guide delves into the specifics of a particularly intriguing, yet sparsely documented, derivative: (2R,3R)-2-phenylpiperidin-3-amine . While public domain data on this specific stereoisomer is limited, its identification as a drug intermediate suggests a critical role in the synthesis of more complex, potentially therapeutic, molecules.[3][][5] This document, therefore, aims to provide a comprehensive technical overview by synthesizing information on its stereoselective synthesis, and by extrapolating its potential pharmacological significance from closely related analogues.

Part 1: The Synthetic Challenge - Achieving Stereochemical Fidelity

The synthesis of 2,3-disubstituted piperidines, such as 2-phenylpiperidin-3-amine, presents a significant stereochemical challenge. The relative orientation of the phenyl and amine groups (cis or trans) and the absolute configuration of the two chiral centers (R or S) are critical determinants of biological activity. The (2R,3R) designation indicates a specific cis relationship between the phenyl and amine substituents.

Retrosynthetic Analysis and Key Strategies

The primary challenge lies in the diastereoselective and enantioselective construction of the piperidine core. Several strategies have been developed for the synthesis of chiral 2,3-disubstituted piperidines, broadly categorized as:

• Hydrogenation of Substituted Pyridines: This is a common approach where a suitably substituted pyridine is reduced. Achieving high diastereoselectivity for the cis product can be accomplished through catalytic hydrogenation, often using platinum or rhodium catalysts.[6] The choice of catalyst, solvent, and protecting groups on the nitrogen and amino functionalities can significantly influence the stereochemical outcome.[1] A hydroboration/hydrogenation cascade has also been shown to be effective for the cis-selective reduction of 2,3-disubstituted pyridines.[1][7]

• Chemo-enzymatic Dearomatization: This modern approach combines chemical synthesis with biocatalysis to achieve high stereoselectivity.[8] For instance, a one-pot amine oxidase/ene imine reductase cascade can convert N-substituted tetrahydropyridines into stereo-defined 3-substituted piperidines.[8]

• Cyclization of Acyclic Precursors: Intramolecular cyclization of appropriately functionalized linear precursors is another powerful method. For example, a stereoselective 6-endo-trig cyclization can be employed to form the piperidine ring with defined stereochemistry.[7]

Illustrative Synthetic Workflow: A Plausible Route to (2R,3R)-2-Phenylpiperidin-3-amine

Step 1: Synthesis of 3-Amino-2-phenylpyridine This can be achieved via a Suzuki coupling reaction between 3-amino-2-chloropyridine and phenylboronic acid, catalyzed by a palladium complex.

Step 2: Asymmetric Hydrogenation of 3-Amino-2-phenylpyridine The resulting 3-amino-2-phenylpyridine can then undergo catalytic hydrogenation. To achieve the desired (2R,3R) stereochemistry, an enantioselective hydrogenation using a chiral catalyst, such as a rhodium or ruthenium complex with a chiral phosphine ligand (e.g., BINAP), would be employed. The reaction conditions (pressure, temperature, and solvent) would need to be carefully optimized to maximize both diastereoselectivity (for the cis isomer) and enantioselectivity.

Step 3: Resolution of Racemic or Diastereomeric Mixtures (Alternative to Step 2) If the hydrogenation in Step 2 results in a mixture of stereoisomers, a classical resolution using a chiral acid (e.g., tartaric acid or a derivative) can be performed to isolate the desired (2S, 3S) or (2R, 3R) enantiomer.[6]

Step 4: Deprotection (if necessary) If protecting groups were used on the nitrogen atoms during the synthesis, a final deprotection step would be required to yield the target compound.

Diagram 1: Hypothetical Synthetic Pathway

Caption: A plausible synthetic route to (2R,3R)-2-phenylpiperidin-3-amine.

Part 2: Pharmacological Profile - Insights from Analogs

The piperidine scaffold is a ubiquitous feature in a vast array of pharmaceuticals, particularly those targeting the central nervous system (CNS).[1][2] The specific substitution pattern of a phenyl group at the 2-position and an amine at the 3-position suggests potential interactions with several key biological targets.

The Phenylpiperidine Motif and its Significance

Phenylpiperidine derivatives are a well-established class of compounds with a wide range of pharmacological activities, including analgesic, anesthetic, and antipsychotic effects.[9][10] The phenyl group can engage in crucial π-π stacking or hydrophobic interactions within the binding pockets of receptors and transporters.

The 3-Aminopiperidine Moiety as a Pharmacophore

The 3-aminopiperidine scaffold is also a key component of numerous bioactive molecules.[11] The amino group, being basic, can participate in ionic interactions with acidic residues in biological targets. The stereochemistry of this group is often critical for selective receptor binding.

Potential Therapeutic Targets

Based on the activities of structurally related compounds, (2R,3R)-2-phenylpiperidin-3-amine and its derivatives are likely to interact with one or more of the following target families:

• Dopamine and Serotonin Transporters (DAT and SERT): The 2-phenethylamine moiety is a classic pharmacophore for monoamine transporters.[12] Modifications to the phenylalkyl chain of related 3-aminopiperidines have been shown to significantly impact binding affinity at DAT and SERT.[11]

• Opioid Receptors: Phenylpiperidines are the chemical foundation for a major class of opioid analgesics, including fentanyl and its analogues.[9] These compounds primarily act as agonists at the mu-opioid receptor.

• Sigma Receptors: Some 2-phenethylamine derivatives exhibit high affinity for sigma receptors, which are implicated in a variety of neurological functions and disorders.[12]

• Neurokinin (NK) Receptors: The cis-(2S,3S)-3-(2-methoxybenzylamino)-2-phenylpiperidine (CP-99,994) is a potent and selective antagonist of the neurokinin-1 (NK1) receptor, which is involved in pain and inflammation.[13] This highlights the importance of the cis-2-phenyl-3-amino stereochemistry.

Diagram 2: Potential Signaling Pathways

Caption: Potential molecular targets and downstream effects of 2-phenylpiperidin-3-amine analogs.

Part 3: Data Presentation and Experimental Protocols

Given the limited direct data for the title compound, this section presents data for closely related analogs to provide a comparative context for its potential activity.

Comparative Data of Related Compounds

Compound/Analog	Target	Activity (Ki or IC50)	Species	Reference
CP-99,994 (cis-(2S,3S)-2-phenyl-3-aminopiperidine derivative)	NK1 Receptor	Ki = 0.145 nM	Human	[13]
Various Phenylpiperidines	Mu-Opioid Receptor	Varies	Human	[9]
Various 3-Aminopiperidines	DAT/SERT	Varies	Human/Rat	[11]

Note: This table is illustrative and highlights the potential for high-affinity interactions of the 2-phenyl-3-aminopiperidine scaffold.

Experimental Protocol: Receptor Binding Assay

To determine the binding affinity of a novel compound like (2R,3R)-2-phenylpiperidin-3-amine for a specific target (e.g., the NK1 receptor), a competitive radioligand binding assay is a standard method.

Objective: To determine the inhibitory constant (Ki) of a test compound for a target receptor.

Materials:

• Cell membranes expressing the target receptor (e.g., human NK1 receptor).

• Radioligand specific for the target receptor (e.g., [³H]-Substance P).

• Test compound ((2R,3R)-2-phenylpiperidin-3-amine).

• Non-specific binding control (a high concentration of a known unlabeled ligand).

• Assay buffer (e.g., Tris-HCl with appropriate additives).

• 96-well filter plates.

• Scintillation counter and scintillation fluid.

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer.

• In a 96-well plate, add the cell membranes, radioligand, and either the test compound, buffer (for total binding), or the non-specific binding control.

• Incubate the plate at a specified temperature for a set period to allow binding to reach equilibrium.

• Terminate the binding reaction by rapid filtration through the filter plates, followed by washing with cold assay buffer to remove unbound radioligand.

• Allow the filters to dry, then add scintillation fluid to each well.

• Quantify the radioactivity in each well using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific binding) from the resulting sigmoidal curve.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Conclusion and Future Directions

(2R,3R)-2-phenylpiperidin-3-amine represents a chiral building block of significant interest in medicinal chemistry. While its own discovery and detailed investigation are not extensively documented in publicly available literature, its structural motifs are present in a variety of potent, CNS-active compounds. The stereoselective synthesis of this specific isomer is a non-trivial but achievable goal with modern synthetic methods. Based on the pharmacology of its analogs, this compound and its derivatives hold promise as modulators of key neurotransmitter systems and are likely valuable intermediates in the development of novel therapeutics for pain, psychiatric disorders, and other neurological conditions. Further research is warranted to fully elucidate the pharmacological profile of this enigmatic yet potentially powerful molecular core.

References

• Dandapani, S., & Marcaurelle, L. A. (2010). Current strategies for the synthesis of piperidines. Organic Letters, 12(1), 1-11.
• Nikolaev, A. A., & Galkina, I. V. (2023).
• Rowles, I., et al. (2022). Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. Journal of the American Chemical Society, 144(35), 15993–16001.
• Couty, F., & David, O. (2007). Enantioselective Synthesis of 2,3-Disubstituted Piperidines. Letters in Organic Chemistry, 4(1), 4-6.
• DeKorver, K. A., et al. (2009). Diastereoselective Synthesis of 2,3,6-Trisubstituted Piperidines. The Journal of Organic Chemistry, 74(12), 4415–4424.
• Yamakawa Chemical Industry Co., Ltd. (2004).
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Protocols & Analytical Methods

Application Note: (2R,3R)-2-Phenylpiperidin-3-amine in the Stereoselective Synthesis of Piperidine-Based API Reference Standards

Executive Summary

In the preclinical development of Active Pharmaceutical Ingredients (APIs), the synthesis of chiral reference standards is a mandatory regulatory and scientific requirement. For piperidine-based Neurokinin-1 (NK1) receptor antagonists—such as the potent antiemetic and anxiolytic candidate CP-99,994—stereochemistry dictates pharmacological viability.

This application note details the use of (2R,3R)-2-phenylpiperidin-3-amine as the critical chiral precursor for synthesizing CP-100,263 , the inactive enantiomer of CP-99,994. By establishing a self-validating synthetic workflow for this reference standard, drug development professionals can rigorously prove the stereospecific target engagement of their primary API candidates, ruling out off-target or non-specific physiological effects .

Mechanistic Insights: The Causality of Stereochemical Controls

The spatial arrangement of the 2-phenylpiperidine scaffold is the primary determinant of NK1 receptor affinity. The active API, (2S,3S)-CP-99,994, perfectly occupies the hydrophobic binding pocket of the NK1 receptor, interacting strongly with the His197 and Trp259 residues.

Conversely, synthesizing the (2R,3R) derivative (CP-100,263) provides a structurally identical molecule with a mirrored 3D topology. This spatial mismatch prevents receptor binding. In pharmacological assays, the (2R,3R) API serves as the ultimate negative control: if an observed biological effect (e.g., reduction in neurogenic inflammation) is abolished by the (2S,3S) API but remains unaffected by the (2R,3R) API, the response is definitively proven to be NK1-mediated .

Stereospecificity in NK1 receptor targeting: The (2S,3S) active API vs. the (2R,3R) inactive control.

Experimental Protocol: Reductive Amination Workflow

To convert (2R,3R)-2-phenylpiperidin-3-amine into the CP-100,263 reference standard, a highly chemoselective reductive amination is employed. This protocol is designed as a self-validating system, utilizing specific reagents to prevent side-product formation and ensure high enantiomeric excess (ee).

Materials Required

• (2R,3R)-2-phenylpiperidin-3-amine (Chiral Precursor, 1.0 eq)

• 2-Methoxybenzaldehyde (Electrophile, 1.1 eq)

• Sodium triacetoxyborohydride, NaBH(OAc)₃ (Reducing Agent, 1.5 eq)

• Glacial Acetic Acid (Catalyst, 1.0 eq)

• 1,2-Dichloroethane (DCE) (Solvent)

Step-by-Step Methodology

Step 1: Iminium Ion Formation

• Dissolve 1.0 eq of (2R,3R)-2-phenylpiperidin-3-amine in anhydrous DCE (0.2 M concentration) under an inert nitrogen atmosphere.

• Add 1.1 eq of 2-methoxybenzaldehyde, followed immediately by 1.0 eq of glacial acetic acid.

• Stir the mixture at room temperature (20–25 °C) for 1 hour.

• Causality & Validation: Acetic acid acts as a Brønsted acid catalyst, protonating the aldehyde's carbonyl oxygen to increase its electrophilicity. This drives the nucleophilic attack by the primary amine. TLC monitoring (DCM:MeOH 9:1) should show the disappearance of the primary amine spot, validating complete imine/iminium formation.

Step 2: Chemoselective Reduction

• Add 1.5 eq of NaBH(OAc)₃ portion-wise over 15 minutes to control mild exothermic activity.

• Stir the reaction at room temperature for 4 to 12 hours.

• Causality & Validation: NaBH(OAc)₃ is explicitly chosen over NaBH₄ or NaBH₃CN. It is a mild reducing agent that selectively targets the protonated iminium ion without reducing the unreacted aldehyde into 2-methoxybenzyl alcohol . Furthermore, it avoids the generation of highly toxic hydrogen cyanide gas associated with cyanoborohydrides.

Step 3: Quench and Free-Base Extraction

• Quench the reaction by slowly adding saturated aqueous NaHCO₃ until gas evolution ceases (pH ~8).

• Extract the aqueous layer three times with Dichloromethane (DCM).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Causality & Validation: The basic quench neutralizes the acetic acid and hydrolyzes boron complexes, ensuring the newly formed secondary amine is in its free-base form, which readily partitions into the organic layer.

Step 4: Dihydrochloride Salt Precipitation

• Dissolve the crude free base in a minimal volume of diethyl ether.

• Add 2.0 M HCl in diethyl ether dropwise until precipitation is complete.

• Filter the resulting white crystalline solid to yield the (2R,3R)-API dihydrochloride hydrate.

• Causality & Validation: Isolating the API as a dihydrochloride salt significantly improves bench stability by preventing atmospheric oxidation of the amines. It also provides a highly crystalline solid suitable for X-ray crystallographic validation of the (2R,3R) stereocenter.

Quantitative Data Presentation

The following table summarizes the critical pharmacological and synthetic metrics differentiating the active API from the reference standard synthesized via this protocol.

Compound	Stereochemistry	NK1 Receptor Affinity (IC₅₀)	Target Application in R&D	Typical Synthesis Yield	Enantiomeric Excess (ee)
CP-99,994	(2S,3S)	0.1 – 1.0 nM	Active API Candidate	85 – 95%	> 99%
CP-100,263	(2R,3R)	> 10,000 nM	Inactive Reference Standard	85 – 95%	> 99%

Analytical Validation System

To ensure the integrity of the synthesized (2R,3R) reference standard, the following self-validating analytical checks must be performed:

• Mass Spectrometry (LC-MS): Confirm the exact mass. For CP-100,263 (C₁₉H₂₄N₂O), the expected [M+H]⁺ peak is m/z = 297.2.

• Chiral HPLC: To verify that no racemization occurred during the reductive amination, analyze the product using a Chiralcel OD-H column (Hexane/Isopropanol/Diethylamine mobile phase). The (2R,3R) enantiomer must elute as a single distinct peak with >99% ee, completely resolved from the (2S,3S) retention time.

References

• NK1 Receptors Mediate Neurogenic Inflammatory Increase in Blood Flow in Rat Airways Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• A new NK1 receptor antagonist (CP-99994) prevents the increase in tracheal vascular permeability produced by hypertonic saline Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• Sulfinimine-derived 2,3-diamino esters in the asymmetric synthesis of piperidine (2S,3S)-(+)-CP-99,994 Source: PubMed Central (PMC) / National Institutes of Health (NIH) URL:[Link]

Application Note & Protocol: A Scalable, Diastereoselective Synthesis of (2R,3R)-2-Phenylpiperidin-3-amine Dihydrochloride

Abstract

This document provides a comprehensive guide for the scale-up synthesis of (2R,3R)-2-phenylpiperidin-3-amine dihydrochloride, a key chiral building block for various pharmaceutical agents, including neurokinin-1 (NK1) receptor antagonists. The described synthetic strategy is designed for scalability, employing an efficient one-pot synthesis of the 2-phenyl-3-aminopyridine intermediate, followed by a highly diastereoselective and enantioselective iridium-catalyzed asymmetric hydrogenation of a pyridinium salt to establish the desired cis stereochemistry. The protocol includes detailed step-by-step procedures, in-process controls, safety considerations, and methods for the final salt formation and crystallization.

Introduction: Significance and Synthetic Strategy

(2R,3R)-2-phenylpiperidin-3-amine is a critical chiral intermediate in the synthesis of several pharmacologically active molecules. Its specific stereochemistry is paramount for the desired biological activity and safety profile of the final active pharmaceutical ingredient (API). The development of a robust, scalable, and stereocontrolled synthesis is therefore of significant industrial importance.

Traditional synthetic approaches to polysubstituted piperidines can be lengthy and often result in mixtures of stereoisomers, necessitating challenging purification steps. This application note details a more direct and controlled approach, focusing on two key transformations:

• Efficient Assembly of the Pyridine Core: A streamlined, one-pot Suzuki coupling reaction is employed to synthesize the 2-phenyl-3-aminopyridine precursor from inexpensive and commercially available starting materials, offering a high-yielding and scalable entry point.[1]

• Stereoselective Piperidine Ring Formation: The core of this protocol lies in the asymmetric hydrogenation of a protected 2-phenyl-3-aminopyridinium salt. This method, catalyzed by an iridium-diphosphine complex, provides excellent control over the two contiguous stereocenters, yielding the desired (2R,3R)-cis-diastereomer with high enantioselectivity.[2][3]

The overall synthetic workflow is depicted in the diagram below.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Derivatization of (2R,3R)-2-Phenylpiperidin-3-amine in Drug Discovery

Introduction: The (2R,3R)-2-Phenylpiperidin-3-amine Scaffold

The (2R,3R)-2-phenylpiperidin-3-amine core represents a privileged chiral scaffold in modern medicinal chemistry. As a vicinal 1,2-diamine, its rigidified piperidine ring presents the phenyl and amine substituents in a defined three-dimensional orientation. This stereochemical precision is invaluable for probing the intricate binding pockets of biological targets such as enzymes and receptors.[1][2] The primary amine at the C3 position serves as a versatile synthetic handle, allowing for systematic structural modifications to explore structure-activity relationships (SAR), optimize pharmacokinetic profiles, and develop novel therapeutic agents.[3][4]

This guide provides detailed application notes and validated protocols for the most common and impactful derivatization techniques applied to this scaffold. The methodologies are designed to be robust and adaptable, enabling researchers to efficiently generate diverse libraries of analogs for drug discovery campaigns.

Core Derivatization Strategies: A Workflow Overview

The strategic derivatization of the primary amine is fundamental to modulating the biological activity and drug-like properties of the core scaffold. The choice of reaction depends on the specific goals of the medicinal chemistry program, whether it is to introduce new points of interaction with a target, alter solubility, or improve metabolic stability.

Caption: General workflow for derivatizing the (2R,3R)-2-phenylpiperidin-3-amine scaffold.

N-Acylation for Amide Library Synthesis

Application Note

N-acylation is arguably the most fundamental derivatization technique in SAR studies. The formation of an amide bond from the primary amine allows for the systematic introduction of a vast array of substituents (R-groups).[5] This strategy is employed to:

• Probe Steric and Electronic Requirements: By varying the size, shape, and electronic nature of the acyl group, chemists can map the topology of a target's binding site.

• Introduce New Functional Groups: Carboxylic acids, esters, and other functional groups can be incorporated into the acyl chain to serve as new hydrogen bond donors/acceptors or interaction points.

• Modulate Physicochemical Properties: Acylation can significantly impact a compound's lipophilicity (LogP), solubility, and metabolic stability.

The reaction can be performed using activated carboxylic acid derivatives like acid chlorides or, more commonly, by using a carboxylic acid in the presence of a peptide coupling agent. The use of coupling agents is often preferred due to milder reaction conditions and broader functional group tolerance.[5]

Protocol: Amide Formation using HATU Coupling

This protocol describes a general procedure for the coupling of a carboxylic acid to (2R,3R)-2-phenylpiperidin-3-amine using HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), a highly efficient and widely used coupling reagent.

Materials:

• (2R,3R)-2-Phenylpiperidin-3-amine dihydrochloride

• Desired Carboxylic Acid (R-COOH)

• HATU

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

Step-by-Step Methodology:

• Preparation: To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add (2R,3R)-2-phenylpiperidin-3-amine dihydrochloride (1.0 eq).

• Amine Free-Basing: Dissolve the starting material in anhydrous DMF or DCM (approx. 0.1 M). Add DIPEA or TEA (2.2 eq) to neutralize the hydrochloride salts and liberate the free amine. Stir for 10-15 minutes at room temperature.

• Activation: In a separate flask, dissolve the carboxylic acid (1.1 eq) and HATU (1.1 eq) in a minimal amount of anhydrous DMF. Add DIPEA (1.5 eq) to this mixture and stir for 10 minutes at room temperature to pre-activate the acid.

• Coupling Reaction: Add the pre-activated carboxylic acid solution dropwise to the amine solution from Step 2.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction time can vary from 2 to 16 hours. Monitor the progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting amine is consumed.

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x). This removes unreacted acid, HATU byproducts, and residual DMF.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired N-acylated piperidine derivative.

Characterization: The final product's identity and purity should be confirmed using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). Chiral HPLC can be used to confirm that no epimerization has occurred.

N-Sulfonylation for Bioisosteric Modification

Application Note

N-Sulfonylation provides access to sulfonamide derivatives, which are important functional groups in medicinal chemistry.[6][7] Sulfonamides are often used as bioisosteres for amides or carboxylic acids. Unlike the planar amide bond, the sulfonamide linkage has a tetrahedral geometry at the sulfur atom, which can present attached R-groups in a different spatial orientation. Key reasons for this derivatization include:

• Electronic Modulation: The sulfonyl group is a strong electron-withdrawing group, which can significantly alter the electronic properties of the molecule and the pKa of the parent amine.

• Hydrogen Bonding: The sulfonamide N-H is more acidic than an amide N-H and can act as a strong hydrogen bond donor. The sulfonyl oxygens are excellent hydrogen bond acceptors.[6]

• Improved Metabolic Stability: Sulfonamides are generally more resistant to enzymatic hydrolysis compared to amides.

The reaction is typically a straightforward nucleophilic attack of the amine on a sulfonyl chloride in the presence of a non-nucleophilic base.[7][8]

Protocol: Synthesis of Sulfonamide Derivatives

Materials:

• (2R,3R)-2-Phenylpiperidin-3-amine

• Desired Sulfonyl Chloride (R-SO₂Cl)

• Pyridine or Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Methodology:

• Setup: Dissolve (2R,3R)-2-phenylpiperidin-3-amine (1.0 eq, assuming free base) in anhydrous DCM (approx. 0.2 M) in a round-bottom flask under a nitrogen atmosphere. Cool the flask to 0 °C in an ice bath.

• Base Addition: Add pyridine or TEA (1.5 eq) to the solution.

• Reagent Addition: Add the sulfonyl chloride (1.1 eq) dropwise or portion-wise, ensuring the internal temperature remains below 5 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-24 hours. Monitor the reaction's progress by TLC or LC-MS.

• Work-up: Dilute the mixture with additional DCM. Wash the organic layer sequentially with 1 M HCl (to remove excess base), saturated aqueous NaHCO₃ (to remove unreacted sulfonyl chloride), and brine.

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purification: Purify the crude residue via flash column chromatography (typically using a hexane/ethyl acetate gradient) to obtain the pure sulfonamide product.

Caption: Step-wise workflow for the N-sulfonylation of 2-phenylpiperidin-3-amine.

Reductive Amination for N-Alkylation

Application Note

Reductive amination is a powerful and versatile method for forming C-N bonds and is widely used to introduce alkyl groups onto a primary or secondary amine.[9][10][11] The reaction proceeds via the initial formation of an imine (from an aldehyde) or enamine (from a ketone), which is then reduced in situ to the corresponding amine.[9][12] This method is superior to direct alkylation with alkyl halides as it avoids over-alkylation.[11] For the (2R,3R)-2-phenylpiperidin-3-amine scaffold, this technique allows for:

• Modulation of Basicity and Lipophilicity: Introducing alkyl groups directly impacts the pKa and LogP of the molecule, which are critical parameters for absorption, distribution, metabolism, and excretion (ADME).

• Exploration of Lipophilic Pockets: The addition of alkyl or arylalkyl groups can allow the molecule to access and interact with hydrophobic regions of a binding site.

• Introduction of Complex Side Chains: Aldehydes and ketones with diverse functionalities can be used to install complex molecular architectures.

Sodium triacetoxyborohydride (STAB) is a preferred reducing agent as it is mild, selective for imines in the presence of aldehydes, and does not require acidic conditions that can be problematic for sensitive substrates.[9][11]

Protocol: N-Alkylation via Reductive Amination with STAB

Materials:

• (2R,3R)-2-Phenylpiperidin-3-amine

• Aldehyde or Ketone (RCHO or RCOR')

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic Acid (optional, catalytic)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Methodology:

• Setup: To a dry flask under an inert atmosphere, add (2R,3R)-2-phenylpiperidin-3-amine (1.0 eq) and the aldehyde or ketone (1.0-1.2 eq).

• Solvent: Dissolve the reactants in anhydrous DCE or DCM (approx. 0.1 M).

• Imine Formation: Stir the solution at room temperature. Optionally, add a catalytic amount of acetic acid (0.1 eq) to facilitate imine formation. Allow the imine to form over 30-60 minutes.

• Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. The addition may be slightly exothermic.

• Reaction Monitoring: Stir the reaction at room temperature for 3 to 24 hours. Monitor for the disappearance of the imine intermediate and starting amine by LC-MS.

• Quenching and Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the N-alkylated derivative.

Comparative Data for Derivatization Strategies

Derivatization Method	Key Reagents	Typical Byproducts	Key Advantages	Considerations
N-Acylation (HATU)	Carboxylic Acid, HATU, DIPEA	HOBt, Tetramethylurea	High efficiency, mild conditions, broad functional group tolerance.	Reagent cost, requires anhydrous conditions.
N-Sulfonylation	Sulfonyl Chloride, Pyridine/TEA	Pyridinium/Triethylammonium HCl	Simple procedure, creates stable sulfonamides, strong H-bond donors.	Sulfonyl chlorides can be moisture sensitive.
Reductive Amination	Aldehyde/Ketone, NaBH(OAc)₃	Boron salts, Acetic acid	Avoids over-alkylation, mild reducing agent, high functional group tolerance.	Requires anhydrous conditions; ketones react slower than aldehydes.[9]

Conclusion: Enabling Drug Discovery

The derivatization of the (2R,3R)-2-phenylpiperidin-3-amine scaffold through N-acylation, N-sulfonylation, and reductive amination provides a robust platform for generating chemical diversity in drug discovery programs. The protocols outlined herein are foundational workflows that can be optimized and adapted for high-throughput synthesis and detailed SAR exploration. Careful execution of these synthetic steps, coupled with rigorous analytical characterization, will empower researchers to unlock the full therapeutic potential of this valuable molecular framework.

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• LibreTexts Chemistry. (2022, July 11). Resolution (Separation) of Enantiomers. Retrieved from [Link]

• IntechOpen. (2018, October 10). Separation of Chiral Compounds: Enantiomeric and Diastereomeric Mixtures. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, October 2). How to separate two diastereomeric amines?. Retrieved from [Link]

• Zafar, S., et al. (n.d.). Synthesis, characterization and antimicrobial activity of piperidine derivatives. Journal of the Chemical Society of Pakistan. Retrieved from [Link]

• Rajput, A. P., & Nagarale, D. V. (2016). Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Der Pharma Chemica, 8(8), 182-186. Retrieved from [Link]

• PubMed. (2018, August 15). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic Asymmetric Acylation of Alcohols Using a Chiral 1,2‐Diamine Derived from (S)‐Proline: (1S,2S)‐trans‐1‐Benzoyloxy‐2‐bromocyclohexane. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• PMC. (n.d.). SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis. Retrieved from [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• ACS Publications. (n.d.). Asymmetric Synthesis of Chiral Diamines via a Low-Loading Ir-Catalyzed Umpolung Allylation of Imines. Organic Letters. Retrieved from [Link]

• The Aquila Digital Community. (n.d.). Investigation of N-sulfonyliminium Ion Triggered Cyclizations for the Synthesis of Piperidine Scaffolds. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling. Retrieved from [Link]

• Grokipedia. (n.d.). 2-Methyl-3-phenylpiperidine. Retrieved from [Link]

• PMC. (2023, March 20). Novel Sulfonamide Derivatives Containing a Piperidine Moiety as New Bactericide Leads for Managing Plant Bacterial Diseases. Retrieved from [Link]

• ResearchGate. (n.d.). SYNTHESIS, SPECTRAL CHARACTERIZATION AND STRUCTURE-ACTIVITY RELATIONSHIP STUDIES ON SOME SULFONAMIDES BEARING PIPERIDINE NUCLEUS. Retrieved from [Link]

• Chemistry Steps. (2024, March 28). Reductive Amination. Retrieved from [Link]

• GalChimia. (2014, October 16). A New Way to Amines. Retrieved from [Link]

• MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• RUA. (2024, July 11). Catalytic asymmetric synthesis of 1,2-diamines. Retrieved from [Link]

• ACS Publications. (2023, June 22). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Retrieved from [Link]

• Thieme Chemistry. (n.d.). Continuous-Flow Synthesis of Chiral 1,2-Diamino Derivatives. Retrieved from [Link]

• IU Indianapolis ScholarWorks. (n.d.). Formation and identification of novel derivatives of primary amine and zwitterionic drugs. Retrieved from [Link]

• ResearchGate. (n.d.). Synthetic applications of 2-aryl-4-piperidones. X Synthesis of 3-aminopiperidines, potential substance P antagonists. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of (2S,3S)-N-(2-methoxybenzyl)-2-phenylpiperidin-3-amine and.... Retrieved from [Link]

• MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• MDPI. (2021, July 5). Comparative Analysis of Derivatization Reagents for Catecholamines and Amino Acids. Retrieved from [Link]

• PMC. (n.d.). Synthesis and biological characterization of (3R,4R)-4-(2-(benzhydryloxy)ethyl)-1-((R)-2-hydroxy-2-phenylethyl)-piperidin-3-ol and its stereoisomers for monoamine transporters. Retrieved from [Link]

• MDPI. (n.d.). Prodrugs for Amines. Retrieved from [Link]

• PubMed. (n.d.). Discovery and Rational Design of Natural-Product-Derived 2-Phenyl-3,4-dihydro-2H-benzo[f]chromen-3-amine Analogs as Novel and Potent Dipeptidyl Peptidase 4 (DPP-4) Inhibitors for the Treatment of Type 2 Diabetes. Retrieved from [Link]

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Application Note: Chromatographic Purification of (2R,3R)-2-Phenylpiperidin-3-amine Enantiomers

Abstract

This technical guide provides a detailed methodology for the chromatographic purification of the enantiomers of (2R,3R)-2-phenylpiperidin-3-amine, a chiral building block of significant interest in pharmaceutical development. The protocol herein is designed for researchers, scientists, and drug development professionals, offering a comprehensive workflow from initial method development to preparative scale-up. The causality behind experimental choices is explained to provide a deeper understanding of the separation principles. This guide emphasizes a systematic approach to achieve high-purity enantiomers, critical for downstream applications where stereochemistry dictates biological activity.

Introduction: The Significance of Chiral Purity in Phenylpiperidine Scaffolds

The phenylpiperidine motif is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents, particularly those targeting the central nervous system.[1] The specific three-dimensional arrangement of substituents on the piperidine ring is often a critical determinant of a compound's pharmacological profile, including its efficacy, selectivity, and potential for off-target effects. (2R,3R)-2-phenylpiperidin-3-amine possesses two chiral centers, giving rise to a pair of enantiomers. The differential interaction of these enantiomers with chiral biological targets, such as receptors and enzymes, necessitates their separation and individual evaluation.[2]

The development of robust and efficient methods for the enantiomeric purification of such chiral amines is a crucial step in the drug discovery and development pipeline. High-performance liquid chromatography (HPLC) with chiral stationary phases (CSPs) is a powerful technique for achieving this, offering high resolution and scalability.[3][4] This application note details a comprehensive strategy for the successful separation of (2R,3R)-2-phenylpiperidin-3-amine enantiomers.

Foundational Principles: Chiral Recognition of Amines

The separation of enantiomers on a chiral stationary phase is governed by the principle of differential diastereomeric interactions. The CSP creates a chiral environment where the two enantiomers of the analyte can form transient, non-covalent diastereomeric complexes. The stability of these complexes differs, leading to different retention times on the chromatographic column and, thus, separation.

For basic analytes such as (2R,3R)-2-phenylpiperidin-3-amine, several interactions are key to chiral recognition on polysaccharide-based CSPs:

• Hydrogen Bonding: The primary and secondary amine functionalities can act as hydrogen bond donors and acceptors.

• π-π Interactions: The phenyl group of the analyte can interact with the aromatic moieties of the chiral selector.

• Steric Interactions: The spatial arrangement of the phenyl and amine groups relative to the piperidine ring influences how the enantiomers fit into the chiral cavities or grooves of the CSP.

The choice of mobile phase is critical as it modulates these interactions. In normal-phase chromatography, a non-polar mobile phase with a polar modifier (e.g., an alcohol) is used. The modifier competes with the analyte for polar interaction sites on the CSP, and its concentration can be adjusted to optimize selectivity and retention. For basic analytes, the addition of a small amount of a basic additive, such as diethylamine (DEA), is often necessary to suppress undesirable interactions with residual acidic silanols on the silica support, thereby improving peak shape and resolution.[5]

Physicochemical Properties and Method Development Considerations

A successful chromatographic purification strategy begins with an understanding of the analyte's physicochemical properties.

Property	Value/Consideration	Rationale for Chromatographic Method
Molecular Weight	176.26 g/mol (free base); 249.18 g/mol (dihydrochloride salt)[6]	Standard for small molecule chromatography.
Structure	Contains a phenyl group and two amine functionalities.	The phenyl group acts as a chromophore for UV detection. The basic amine groups will strongly influence interactions with the stationary phase.
pKa (Predicted)	The piperidine nitrogen and the 3-amino group are basic. The predicted pKa for the structurally related N-phenylpiperidin-4-amine is ~9.8.	The basicity necessitates the use of a basic modifier (e.g., DEA) in the mobile phase to prevent peak tailing. The choice of normal-phase or polar organic mode is often advantageous for such basic compounds.
UV Absorbance	The phenyl group provides UV absorbance. A starting detection wavelength of 220-230 nm is recommended to ensure good sensitivity, based on the UV characteristics of similar phenyl-containing amines.[7]	Enables straightforward detection and quantification using a standard UV detector.
Solubility	Expected to be soluble in polar organic solvents like alcohols. The dihydrochloride salt is water-soluble.	Guides the choice of sample diluent and mobile phase components. For normal phase, dissolution in the mobile phase or a slightly stronger solvent is recommended.

Experimental Protocol: Analytical Method Development

This protocol outlines the steps for developing an analytical method for the separation of (2R,3R)-2-phenylpiperidin-3-amine enantiomers. This analytical method will form the basis for scaling up to preparative purification.

Materials and Instrumentation

• Analyte: (2R,3R)-2-phenylpiperidin-3-amine (racemic mixture)

• HPLC System: An HPLC system equipped with a quaternary or binary pump, an autosampler, a column thermostat, and a UV-Vis detector.

• Chiral Stationary Phase: A polysaccharide-based CSP is recommended as a starting point due to their broad applicability for chiral amines.[5][8] A suitable initial choice is a column packed with amylose tris(3,5-dimethylphenylcarbamate) (e.g., CHIRALPAK® AD-H or equivalent).

• Solvents: HPLC grade n-hexane, isopropanol (IPA), ethanol (EtOH), and diethylamine (DEA).

• Sample Diluent: Mobile phase or a mixture of hexane and IPA.

Sample Preparation

If starting with the dihydrochloride salt, it must be neutralized to the free base for normal-phase chromatography.

• Dissolve the (2R,3R)-2-phenylpiperidin-3-amine dihydrochloride salt in a minimal amount of water.

• Add a saturated solution of sodium bicarbonate or a dilute solution of sodium hydroxide to basify the solution to a pH > 10.

• Extract the free base into an organic solvent such as dichloromethane or ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• Prepare a stock solution of the resulting racemic free base at approximately 1 mg/mL in the sample diluent.

Chromatographic Conditions

The following conditions are a robust starting point for method development, based on the successful separation of the structurally related piperidin-3-amine.[7]

Parameter	Recommended Starting Condition	Rationale
Column	CHIRALPAK® AD-H (250 x 4.6 mm, 5 µm)	Proven effectiveness for the separation of underivatized amines.[7]
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v)	A standard normal-phase eluent system for polysaccharide CSPs. The basic additive is crucial for good peak shape.
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm ID analytical column.
Temperature	25 °C	Room temperature is a good starting point. Temperature can be optimized to improve resolution.
Detection	UV at 228 nm	Provides good sensitivity for the phenyl chromophore.[7]
Injection Volume	5-10 µL	A standard volume for analytical HPLC.

Method Optimization Workflow

A systematic approach is key to achieving optimal separation.

Caption: Workflow for analytical method optimization.

• Step 1: Initial Evaluation: Run the separation using the starting conditions. Assess the retention times, peak shapes, and resolution between the enantiomers.

• Step 2: Optimize Alcohol Percentage: If the resolution is insufficient (Rs < 1.5) or retention times are too long/short, adjust the percentage of isopropanol. Increasing the alcohol content will generally decrease retention times, while decreasing it will increase retention and may improve resolution.

• Step 3: Evaluate Different Alcohols: If optimization of the IPA content does not yield satisfactory results, switch to a different alcohol modifier, such as ethanol. Different alcohols can offer different selectivities.

• Step 4: Screen Alternative CSPs: If a satisfactory separation cannot be achieved on the initial column, screen other polysaccharide-based CSPs, such as one based on cellulose tris(3,5-dimethylphenylcarbamate) (e.g., CHIRALCEL® OD-H).

Protocol: Preparative Purification

Once an analytical method providing a resolution of at least 1.5 is established, the method can be scaled up for preparative purification.

Scaling Calculations

The key to successful scale-up is to maintain the linear velocity of the mobile phase. The flow rate for the preparative column can be calculated as follows:

Flow Rate (prep) = Flow Rate (analytical) x [ (ID (prep))^2 / (ID (analytical))^2 ]

Where ID is the internal diameter of the column.

The sample load can also be scaled up proportionally to the cross-sectional area of the column.

Preparative Chromatographic Conditions (Example)

Parameter	Example Preparative Condition
Column	CHIRALPAK® AD (250 x 20 mm)
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v)
Flow Rate	18.9 mL/min (scaled from 1.0 mL/min on a 4.6 mm ID column)
Sample Concentration	10-20 mg/mL in mobile phase
Injection Volume	1-5 mL (depending on loading study)
Detection	UV at 228 nm (using a preparative flow cell)

Purification Workflow

Caption: Workflow for preparative purification.

• Prepare the Sample: Dissolve the racemic mixture in the mobile phase at a high concentration. Filter the solution to remove any particulates.

• Perform the Separation: Equilibrate the preparative column with the mobile phase. Inject the sample and begin the isocratic elution.

• Collect Fractions: Monitor the UV detector signal and collect the eluent corresponding to each enantiomer peak in separate vessels.

• Isolate the Pure Enantiomers: Evaporate the solvent from the collected fractions under reduced pressure to obtain the purified enantiomers.

• Analyze Purity: Analyze each purified fraction using the developed analytical HPLC method to determine the chemical purity and enantiomeric excess (ee).

Data Presentation and Expected Results

The following table summarizes the expected chromatographic data from the optimized analytical method.

Parameter	Expected Value
Retention Time (Enantiomer 1)	~ 8 min
Retention Time (Enantiomer 2)	~ 10 min
Resolution (Rs)	> 1.5
Tailing Factor	0.9 - 1.3
Enantiomeric Excess (post-prep)	> 99%

Trustworthiness and Self-Validation

The protocol described is designed to be self-validating. The analytical method development phase allows for the optimization of separation parameters to ensure robustness. The final analysis of the purified fractions provides a quantitative measure of the success of the purification, confirming both chemical purity and enantiomeric excess. It is recommended to perform a blank injection after the preparative run to ensure no carryover. The stability of the collected fractions should also be assessed if they are to be stored for an extended period.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the chromatographic purification of (2R,3R)-2-phenylpiperidin-3-amine enantiomers. By following a systematic approach to method development and scale-up, researchers can obtain high-purity enantiomers suitable for further investigation in drug discovery and development. The principles and techniques described herein are broadly applicable to the chiral separation of other basic pharmaceutical intermediates.

References

• Zheng, M. et al. (2018). Chiral resolution of 1,3-dimethyl-4-phenylpiperidine derivatives using high-performance liquid chromatography with a chiral stationary phase. Journal of Chromatography A, 678(1), 176-9. Available at: [Link]

• Columnex LLC. (n.d.). Chiral HPLC and SFC Columns. Available at: [Link]

• Lee, J. H. et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 209-216. Available at: [Link]

• Sumika Chemical Analysis Service. (n.d.). Chiral Columns for enantiomer separation by HPLC. Available at: [Link]

• Wang, Y. et al. (2011). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. Journal of separation science, 34(1), 59-65. Available at: [Link]

• Regis Technologies, Inc. (n.d.). Chiral Stationary Phases. Available at: [Link]

• Daicel Corporation. (n.d.). Instruction Manual for CHIRALPAK IE Columns. Available at: [Link]

• Chiral Technologies Europe. (n.d.). Method development with CHIRALPAK IA: The new Daicel column with broad solvent versatility. Available at: [Link]

• Babu, C. V. R. et al. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-9. Available at: [Link]

• Daicel Chiral Technologies. (n.d.). Chiral Applications Database. Available at: [Link]

• Chiral Technologies Europe. (n.d.). Method development with CHIRALPAK® IB. Available at: [Link]

• Alan, A. & Ko, M.-C. (2017). Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain. Pain physician, 20(2S), S33-S40.
• Čižmárik, J. & Valentová, J. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(3), 107-113.
• Auerbach, M. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review.

• Phenomenex. (n.d.). Chiral HPLC Separations. Available at: [Link]

• Cherkaoui, S. et al. (1998). Enantiomeric separation of pirlindole by liquid chromatography using different types of chiral stationary phases. Journal of pharmaceutical and biomedical analysis, 18(4-5), 605-14.

• Gasparrini, F. et al. (2021). Enantiomeric Separation of New Chiral Azole Compounds. Molecules, 26(1), 223. Available at: [Link]

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• 2. ct-k.com [ct-k.com]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Enantiomeric Excess in (2R,3R)-2-Phenylpiperidin-3-amine Synthesis

Welcome to the Technical Support Center. As drug development professionals, you understand that the (2R,3R)-2-phenylpiperidin-3-amine pharmacophore is the critical stereocenter engine for Substance P (NK1) receptor antagonists, most notably in the synthesis of (+)-CP-99,994[1]. A drop in enantiomeric excess (ee) or diastereomeric excess (de) directly translates to diminished binding affinity and increased off-target toxicity.

This guide moves beyond basic protocols to address the mechanistic causality behind stereochemical leaks in your workflows, providing self-validating systems to ensure >99% ee.

Diagnostic Workflow for Stereochemical Loss

Before adjusting your reagents, you must isolate where the stereochemical leak is occurring. Use the diagnostic tree below to categorize your troubleshooting approach.

Diagnostic workflow for identifying and resolving enantiomeric excess (ee) loss during synthesis.

Frequently Asked Questions (Troubleshooting Guides)

Q1: I am losing enantiomeric purity during the ring-expansion amination of my prolinol precursor. What is causing this racemization? A: The ring-expansion rearrangement of threo-fused monosubstituted prolinols to 2,3-disubstituted piperidines is highly sensitive to temperature and leaving-group dynamics. If the activation energy for the concerted rearrangement is exceeded, a stepwise mechanism dominates. This generates a transient, planar carbocation at the benzylic C2 position, which is susceptible to non-facial-selective attack, causing epimerization. The Fix: Maintain strict cryogenic conditions (–78 °C) during the addition of your base/activator. Ensure the leaving group is fully formed before allowing the reaction to slowly warm to room temperature. When controlled properly, this step should proceed with zero loss of ee[2].

Q2: When reducing the oxime intermediate to the amine, I get a 60:40 mixture of cis/trans diastereomers. How can I selectively obtain the 2,3-cis stereochemistry required for (+)-CP-99,994? A: Standard hydride donors (e.g., NaBH₄, LiAlH₄) attack the oxime from the least sterically hindered face. In the flexible piperidine ring, this often leads to poor diastereoselectivity and trans-product formation. The Fix: Switch to a Borane-dimethyl sulfide complex (BH₃·SMe₂). Borane acts as a Lewis acid, coordinating with the oxime nitrogen and adjacent heteroatoms. This coordination creates a rigid, sterically constrained transition state that directs intramolecular hydride delivery exclusively from one face, establishing the 2,3-cis-stereochemistry with >98% de while preserving the C2 stereocenter's ee[3].

Mechanistic pathway of stereoselective oxime reduction directed by borane coordination.

Q3: I am using a bifunctional thiourea catalyst for an aza-Henry reaction to build the chiral precursor. My ee fluctuates between 70% and 95% across batches. How do I stabilize this? A: Bifunctional thiourea catalysts rely on precise hydrogen-bonding networks to orient the imine and the nucleophile. The N-protecting group of your imine strictly dictates this geometry. The Fix: Verify the integrity of your N-protecting group. Using an N-Boc imine strictly favors the (R)-adduct, whereas an N-phosphonoyl imine shifts the transition state to favor the (S)-adduct[4]. Furthermore, trace moisture disrupts the delicate hydrogen-bonding transition state. Ensure your solvents are rigorously anhydrous and catalyst loading is optimized to outcompete any background uncatalyzed racemic reaction.

Q4: My Pd(0)-catalyzed C-H diamination of 4-phenyl-1-butene yields moderate ee (~85%). How can I push this to >99%? A: A drop in ee during Pd-catalyzed diamination usually indicates ligand dissociation or background racemic diamination. The Fix: Ensure strict anhydrous conditions and verify the purity of the terminal olefin. The selective removal of tert-butyl groups downstream allows for ready differentiation of the two nitrogens, but the initial facial selectivity requires the chiral ligand to remain tightly bound to the Pd center throughout the catalytic cycle[1].

Quantitative Data: Comparison of Asymmetric Synthetic Strategies

Selecting the right synthetic strategy dictates your baseline ee. Below is a summary of validated methodologies for synthesizing the (2R,3R)-2-phenylpiperidin-3-amine core.

Synthetic Strategy	Key Reagents / Catalysts	Stereocontrol Mechanism	Typical ee (%)	Ref.
Pd-Catalyzed Diamination	Pd(0), Chiral Ligand, 4-phenyl-1-butene	Facial selective C-H activation	>99%	[1]
Ring-expanding Amination	Monosubstituted prolinol, activator	Concerted intramolecular rearrangement	>99%	[2]
Chiral 3-Piperidinol Synthon	BH₃·SMe₂, Oxime intermediate	Borane-directed hydride delivery	>98%	[3]
Aza-Henry Reaction	Bifunctional Thiourea, N-Boc-imine	Hydrogen-bond directed nucleophilic attack	85–95%	[4]

Standardized Experimental Protocols

To ensure trustworthiness and reproducibility, implement the following self-validating protocol for the critical oxime reduction step. This method prevents epimerization and guarantees the correct diastereomeric ratio.

Protocol: Stereoselective Reduction of Piperidin-3-one Oxime via BH₃·SMe₂[1]

Objective: Reduce the oxime intermediate to the (2R,3R)-amine without epimerizing the C2 benzylic position, establishing the required cis relationship.

• Substrate Preparation: Dissolve the protected piperidin-3-one oxime (1.0 equiv) in rigorously anhydrous THF (0.1 M concentration) under an Argon atmosphere.

• Borane Addition: Cool the reaction vessel to 0 °C using an ice bath. Slowly add Borane-dimethyl sulfide complex (BH₃·SMe₂, 3.0 equiv) dropwise via a syringe pump to prevent localized exothermic spikes that could trigger epimerization.

• Reduction: Remove the ice bath and heat the reaction mixture to reflux for 15 hours. The prolonged reflux is necessary to ensure complete conversion through the sterically hindered transition state.

• Quench & Cleavage (Critical Step): Cool the reaction to room temperature. Carefully quench excess borane by the dropwise addition of Methanol until effervescence ceases. Crucial: Add saturated HCl in Et₂O and stir for 2 hours. This cleaves the highly stable boron-amine adduct. Failing to perform this cleavage will result in artificially low yields and peak broadening during HPLC analysis, which is frequently misdiagnosed as epimerization.

• Isolation: Concentrate the mixture under reduced pressure. Partition between CH₂Cl₂ and 1M NaOH (pH > 10). Extract the aqueous layer with CH₂Cl₂ (3x). Wash combined organics with brine, dry over MgSO₄, and concentrate to yield the free amine.

• Analytical Validation (Self-Validating System): Determine the enantiomeric excess immediately using Chiral HPLC.

  • Conditions: Chiralcel OD-H Column, hexanes:i-propanol = 90:10.

  • Expected Result: >99% ee. Optical rotation [α]²⁰D = +69.8° (c 1.0, CHCl₃) for the (+)-CP-99,994 dihydrochloride salt[1].

References

• Yamagiwa, N., Watanuki, S., Nishina, T., Suto, Y., & Iwasaki, G. "Asymmetric Synthesis of CP-99,994 by Ring-expanding Amination of Monosubstituted Prolinols." Chemistry Letters, 2016.[Link]

• Chen, et al. "Synthesis of (+)-CP-99,994 via Pd(0)-Catalyzed Asymmetric Allylic and Homoallylic C-H Diamination of Terminal Olefin." PMC, National Institutes of Health.[Link]

• Pansare, S. V., et al. "Asymmetric Synthesis of (+)-L-733, 060 and (+)-CP-99, 994 Based on a New Chiral 3-Piperidinol Synthon." Organic Letters, 2003.[Link]

• Xu, X., Furukawa, T., Okino, T., Miyabe, H., & Takemoto, Y. "Bifunctional-thiourea-catalyzed diastereo- and enantioselective aza-Henry reaction." Chemistry, 2005. [Link]

Sources

• 1. Synthesis of (+)-CP-99,994 via Pd(0)-Catalyzed Asymmetric Allylic and Homoallylic C-H Diamination of Terminal Olefin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. storkapp.me [storkapp.me]

Technical Support Center: Troubleshooting Impurities in (2R,3R)-2-Phenylpiperidin-3-amine Crystallization

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the crystallization of (2R,3R)-2-phenylpiperidin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common purity issues encountered during the crystallization of this chiral amine. Our approach is rooted in first-principles chemical understanding to provide robust and reliable solutions.

General Troubleshooting Workflow

Impurities in a final crystalline product can originate from various stages, including the initial synthesis and the crystallization process itself. A systematic approach is crucial for efficient troubleshooting. The first step is always to identify the nature and level of the impurity through appropriate analytical techniques.

Caption: A systematic workflow for identifying and resolving impurities.

Frequently Asked Questions (FAQs)

Issue 1: My final product has low diastereomeric purity. The undesired cis-isomer is present.

Q: Why am I seeing contamination from other diastereomers, such as the cis-(2R,3S) or (2S,3R) isomers, after crystallization?

A: The presence of diastereomeric impurities indicates that the crystallization process is not effectively discriminating between the desired trans-isomer and the undesired cis-isomer. This is primarily an issue of differential solubility. During some synthetic routes to piperidines, the initially formed trans-isomer can convert to the more stable cis-form under certain conditions, potentially leading to a mixture before crystallization even begins[1]. If the solubility of the cis and trans isomers is too similar in your chosen solvent system, they will co-crystallize.

Troubleshooting Protocol:

• Solvent Screening: The choice of solvent is the most critical factor in separating diastereomers.[2] The ideal solvent will maximize the solubility of the undesired cis-isomer while minimizing the solubility of the desired trans-isomer.

  • Action: Perform a systematic solvent screen. Test a range of solvents with varying polarities (e.g., isopropanol, ethanol, acetonitrile, ethyl acetate, toluene).

  • Procedure: Dissolve a small, known amount of the impure mixture in a minimal volume of hot solvent. Allow it to cool slowly to room temperature, then further cool in an ice bath.

  • Analysis: Isolate the resulting crystals and analyze the mother liquor and the solid for diastereomeric ratio using HPLC or NMR. The best solvent will show significant enrichment of the trans-isomer in the solid phase.

• Optimize Cooling Profile: Rapid crystallization can trap impurities within the crystal lattice.[3] A slower cooling rate allows for more selective crystallization, favoring the formation of the thermodynamically more stable crystal lattice of the desired diastereomer.

  • Action: Implement a programmed, slow cooling ramp. For example, cool from the dissolution temperature to ambient temperature over 4-6 hours, followed by a further ramp to 0-5°C over 2-4 hours.

• Seeding: Introducing seed crystals of the pure (2R,3R)-isomer can promote crystal growth over new nucleation, leading to higher purity crystals.[4]

  • Action: Once the solution is saturated upon cooling, add a small amount (0.1-1% w/w) of high-purity (2R,3R)-2-phenylpiperidin-3-amine seed crystals.

Issue 2: The enantiomeric excess (ee) of my product is low.

Q: I've isolated the (2R,3R)-amine, but chiral HPLC shows significant contamination with the (2S,3S)-enantiomer. How can I improve the enantiomeric purity?

A: This issue typically arises when the starting material is a racemic mixture and a chiral resolution step is employed. Low enantiomeric excess (ee) after crystallization of a diastereomeric salt points to inefficiencies in the resolution process. The key is the solubility difference between the two diastereomeric salts formed (e.g., (2R,3R)-amine•(R)-acid vs. (2S,3S)-amine•(R)-acid). If this difference is small in the chosen solvent, separation will be poor.[5]

Troubleshooting Protocol: Diastereomeric Salt Resolution

This method involves reacting the racemic amine with a chiral resolving agent to form diastereomeric salts, which have different physical properties and can be separated by crystallization.[6]

Caption: Workflow for chiral resolution via diastereomeric salt crystallization.

• Screen Resolving Agents: The interaction between the amine and the chiral acid is highly specific. An unsuitable resolving agent will not provide adequate discrimination.

  • Action: Screen a panel of commercially available chiral acids. Common choices for resolving amines include derivatives of tartaric acid, mandelic acid, and camphorsulfonic acid.[5][7]

• Optimize Stoichiometry: The molar ratio of the resolving agent to the racemic amine is a critical parameter.

  • Action: While using 0.5 equivalents of the resolving agent is common, explore ratios between 0.5 and 1.0 equivalents.[8] This can significantly impact both yield and enantiomeric purity.

• Solvent System Optimization: As with diastereomer separation, the solvent is paramount. The solvent can even influence which enantiomer crystallizes.[9]

  • Action: Conduct solubility studies for the diastereomeric salt pair in various solvents (e.g., methanol, ethanol, isopropanol, water, and mixtures thereof) to find a system with a large solubility differential.[2]

• Salt Break and Analysis: After isolating the desired diastereomeric salt, the free amine must be liberated.

  • Procedure: Dissolve the salt in water and add a base (e.g., NaOH, K₂CO₃) to deprotonate the amine. Extract the free amine into an organic solvent (e.g., dichloromethane, ethyl acetate), dry, and concentrate.

  • Analysis: Determine the ee of the liberated amine using a validated chiral HPLC or SFC method.[10]

Issue 3: My product "oils out" instead of crystallizing.

Q: When I cool my solution, it forms a thick, viscous oil or a second liquid phase instead of solid crystals. What should I do?

A: "Oiling out" occurs when the solute separates from the solution at a temperature above its melting point or when the concentration of the solute is too high for ordered crystal lattice formation.[4] It is a common problem, especially with impure materials or when using an inappropriate solvent.

Troubleshooting Protocol:

• Reduce Supersaturation: Oiling out is often a sign that the solution is too supersaturated.

  • Action 1 (Dilute): Re-heat the mixture to dissolve the oil, then add more solvent (10-20% additional volume) to decrease the concentration. Cool slowly again.[4]

  • Action 2 (Slow Cooling): Avoid crash cooling. A very slow, controlled cooling rate can sometimes bypass the oiling-out region of the phase diagram.

• Change the Solvent System: The solvent may be too "good," making the compound excessively soluble.

  • Action: Try a less polar solvent or introduce an "anti-solvent." An anti-solvent is a solvent in which your compound is poorly soluble.[4]

  • Anti-solvent Procedure: Dissolve the compound in a minimal amount of a "good" solvent (e.g., methanol). Slowly add a miscible anti-solvent (e.g., water or heptane) dropwise at a slightly elevated temperature until the solution becomes faintly turbid. Add a few drops of the good solvent to clarify, then allow to cool slowly.[11]

• Induce Crystallization from the Oil:

  • Action: If an oil has already formed, try scratching the inside of the flask with a glass rod at the oil-solvent interface. Alternatively, adding seed crystals can sometimes induce crystallization directly from the oily phase.[4]

Issue 4: How do I choose and validate an analytical method for purity analysis?

Q: What is the best way to determine the chemical and stereochemical purity of my (2R,3R)-2-phenylpiperidin-3-amine?

A: A combination of methods is often used. Chiral chromatography is the gold standard for determining enantiomeric and diastereomeric purity, while NMR and LC-MS are excellent for identifying and quantifying process-related impurities.[12][13]

Analytical Technique	Primary Use Case	Advantages	Limitations
Chiral HPLC/SFC	Quantifying enantiomeric excess (ee) and diastereomeric excess (de).[10]	Gold standard for accuracy and precision; can detect very low levels of isomeric impurities (<0.1%).[12]	Requires specific chiral stationary phase (CSP) and method development.
¹H NMR Spectroscopy	Structural confirmation; detection of major impurities and diastereomeric ratio.	Provides structural information; can be quantitative with an internal standard.	Generally not sensitive enough to quantify low-level (<1%) enantiomeric impurities without a chiral shift reagent.[12]
LC-MS	Detection and identification of process-related impurities and by-products.	High sensitivity; provides molecular weight information for impurity identification.	Quantification requires standards; may not separate isomers without an appropriate column.

Protocol: Chiral HPLC Method Development Outline

• Column Selection: Choose a chiral stationary phase (CSP) known to be effective for amines. Polysaccharide-based columns (e.g., Chiralpak series) are a common starting point.[14]

• Mobile Phase Screening:

  • Normal Phase: Typically mixtures of hexane/isopropanol or hexane/ethanol with a basic additive (e.g., diethylamine) to improve peak shape.

  • Reversed Phase: Mixtures of water/acetonitrile or water/methanol with buffers.

• Optimization: Adjust the mobile phase composition, flow rate, and column temperature to achieve baseline separation (Resolution > 1.5) of all four possible stereoisomers if necessary.

• Validation: Once a method is established, validate it for specificity, linearity, accuracy, and precision according to relevant guidelines to ensure reliable quantification of impurities.[10]

References

• BenchChem. (2025). Technical Support Center: Scaling Up Chiral Resolution of Amines. Benchchem.
• BenchChem. (2025). Troubleshooting guide for chiral resolution with (r)-2-Amino-2-(4-chlorophenyl)acetic acid. Benchchem.
• de Meester, J. (2024). Influence of the solvent on the crystallization of multi-component compounds comprising chiral molecules. DIAL.pr - BOREAL.
• ResearchGate. (n.d.). Chirality Switching in Optical Resolution of Mandelic Acid in C1–C4 Alcohols: Elucidation of Solvent Effects Based on X-ray Crystal Structures of Diastereomeric Salts. Request PDF.
• MDPI. (n.d.).
• ACS Publications. (2020).
• RSC Publishing. (2022).
• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.
• BenchChem. (2025).
• Chiralpedia. (2025). Part 7: Analytical Techniques for Stereochemistry.
• Google Patents. (n.d.).
• Breaking Down the Methods. (2025).
• Sci-Hub. (n.d.). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances.
• ResearchGate. (n.d.). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Request PDF.
• BenchChem. (2025). Technical Support Center: Crystallization of 2-Piperidin-1-ylmethyl-benzylamine.

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• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Influence of the solvent on the crystallization of multi-component compounds comprising chiral molecules | DIAL.pr - BOREAL [dial.uclouvain.be]
• 3. chem.libretexts.org [chem.libretexts.org]
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• 6. Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution – Chiralpedia [chiralpedia.com]
• 7. EP1341762A1 - Process for resolving racemic mixtures of piperidine derivatives - Google Patents [patents.google.com]
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• 14. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Chiral HPLC Conditions for (2R,3R)-2-Phenylpiperidin-3-amine Analysis

Welcome to the technical support resource for the chiral separation of (2R,3R)-2-phenylpiperidin-3-amine. As a Senior Application Scientist, this guide is designed to provide you with not only step-by-step protocols but also the fundamental scientific reasoning behind them. Our goal is to empower you to develop robust, high-resolution methods and effectively troubleshoot any challenges that arise during your analysis.

Part 1: Foundational Principles of Chiral Recognition

The enantioselective separation of 2-phenylpiperidin-3-amine, a compound with two chiral centers and a basic amine functional group, is a significant analytical challenge. Success hinges on the principle of creating transient, diastereomeric complexes between the analyte enantiomers and a chiral stationary phase (CSP). The separation occurs because the stability of these complexes is different for each enantiomer, leading to differential retention times.[1]

The key molecular interactions governing this recognition include:

• Hydrogen Bonding: The amine group of the analyte can act as a hydrogen bond donor, while the phenyl group and other functionalities can interact with donor/acceptor sites on the CSP.

• π-π Interactions: The aromatic phenyl ring of the analyte can form π-π stacking interactions with complementary aromatic structures within the chiral selector.

• Steric Hindrance: The three-dimensional structure of the CSP creates a chiral environment where one enantiomer fits more favorably than the other, influencing its retention.

• Dipole-Dipole Interactions: Polar functional groups on both the analyte and the CSP contribute to the overall interaction energy.

Understanding these forces is paramount for the logical selection of a CSP and mobile phase.

Part 2: Systematic Method Development & Optimization

A structured, logical workflow is the most efficient path to a successful and robust chiral separation. The process begins with broad screening and progressively narrows toward a highly optimized final method.

Caption: A logical workflow for chiral HPLC method development.

Step 1: Chiral Stationary Phase (CSP) Selection

The choice of CSP is the single most important variable in a chiral separation. For piperidine derivatives and other amine-containing compounds, polysaccharide-based CSPs are the most versatile and successful class of columns.[2][3] These phases, typically derivatives of amylose or cellulose coated or immobilized on a silica support, offer a wide range of interaction mechanisms.[4][5]

Table 1: Recommended Chiral Stationary Phases for Initial Screening

CSP Type	Chiral Selector Example	Key Strengths & Considerations
Immobilized Amylose	Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak® IA)	High success rate for a broad range of compounds, including piperidine analogues.[6][7] Enhanced solvent compatibility allows for a wider range of mobile phases.[8]
Coated Amylose	Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak® AD-H)	A well-established and effective phase.[9][10] Solvent compatibility is more restricted compared to immobilized versions.
Immobilized Cellulose	Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak® IB)	Often provides complementary selectivity to amylose-based phases. A good second choice if amylose phases fail.

| Coated Cellulose | Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel® OD-H) | Another classic, widely-used CSP that has shown success with many amine compounds.[11] |

Expert Recommendation: Begin your screening with an immobilized amylose-based CSP like Chiralpak® IA. Its broad applicability and robust nature make it an excellent first choice for method development.[6][7]

Step 2: Mobile Phase Strategy

For polysaccharide CSPs, Normal Phase (NP) chromatography is the most common and effective mode for separating basic compounds.

• Normal Phase (NP):

  • Composition: A non-polar solvent (e.g., n-Hexane or n-Heptane) mixed with a polar alcohol modifier (e.g., Isopropanol (IPA) or Ethanol).

  • The Critical Role of a Basic Additive: The amine functionality of 2-phenylpiperidin-3-amine makes it a basic compound. On a silica-based CSP, this can lead to strong, non-specific ionic interactions with residual acidic silanol groups on the silica surface, causing severe peak tailing and poor resolution.[12][13] To counteract this, a small amount of a basic additive must be added to the mobile phase.[14] Diethylamine (DEA) or Triethylamine (TEA) at 0.1% (v/v) is highly effective.[15][16] This additive neutralizes the active silanol sites, ensuring that separation is governed by chiral interactions, not ionic ones.[17]

Step 3: Experimental Protocol for Initial Screening

This protocol provides a robust starting point for your experiments.

• Column: Chiralpak® IA (or equivalent amylose-based CSP), 250 x 4.6 mm, 5 µm.

• Mobile Phase: n-Hexane / Isopropanol / Diethylamine (90:10:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 254 nm (or analyte's λmax).

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of ~1 mg/mL.

• Injection Volume: 5-10 µL.

Procedure:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the racemic standard to determine if separation is achieved.

• If no separation is observed, change the alcohol modifier (e.g., switch from IPA to Ethanol) and repeat.

• If partial separation is seen, proceed to optimization.

Step 4: Advanced Strategy - Pre-Column Derivatization

If the analyte lacks a strong UV chromophore or if direct separation proves difficult, a pre-column derivatization strategy can be employed. Reacting the amine group with a reagent like para-toluenesulfonyl chloride (PTSC) introduces a chromophore, enhancing detection sensitivity.[9][10] This also changes the molecule's properties, which can sometimes dramatically improve chiral recognition on the CSP.[10]

Part 3: Troubleshooting Guide

Caption: A troubleshooting decision tree for common chiral HPLC issues.

Q1: I'm not seeing any separation of my enantiomers. What should I do first? A1: A complete lack of separation indicates that the chosen conditions do not provide enantioselectivity.

• Cause: The primary cause is an inappropriate combination of CSP and mobile phase.[15]

• Solutions:

  • Change the Alcohol Modifier: The nature of the alcohol can have a profound impact on selectivity. If you are using isopropanol (IPA), switch to ethanol. Ethanol is more polar and can alter the hydrogen bonding interactions with the CSP.

  • Vary the Alcohol Percentage: Systematically screen mobile phase compositions. Try reducing the alcohol content (e.g., from 10% to 5%) to increase retention and allow for more interaction with the CSP, which can sometimes induce separation.

  • Switch CSP Type: If modifying the mobile phase doesn't work, the chosen CSP is likely unsuitable. Screen a column with a different selector backbone (e.g., switch from an amylose-based to a cellulose-based column).[3]

Q2: My peaks are very broad and show significant tailing. A2: This is the most common issue for basic analytes like 2-phenylpiperidin-3-amine.

• Cause: The primary amine group is interacting ionically with residual acidic silanol groups on the CSP's silica support. This is a strong, non-chiral interaction that disrupts the desired separation mechanism and causes tailing.[12][13]

• Solutions:

  • Add a Basic Modifier: This is the most critical step. If you are not already using one, add 0.1% diethylamine (DEA) or triethylamine (TEA) to your mobile phase.[15][16]

  • Increase the Modifier Concentration: If you are already using 0.1% DEA and still see tailing, you can cautiously increase the concentration to 0.2%.

  • Check Sample Solvent: Ensure your sample is dissolved in the mobile phase. Dissolving the sample in a solvent much stronger than the mobile phase can cause peak distortion.[15]

Q3: I have some separation, but the resolution is poor (Resolution < 1.5). How can I improve it? A3: Poor resolution means the peaks are not fully separated to the baseline.

• Cause: The conditions are suboptimal for the given separation. The efficiency or selectivity of the system needs to be enhanced.

• Solutions:

  • Optimize the Mobile Phase Ratio: Make small, incremental changes to the alcohol percentage. For example, if you have a resolution of 1.0 with 90:10 Hexane:IPA, try 92:8 and 88:12. A small adjustment can often bring the peaks to baseline.

  • Lower the Column Temperature: Reducing the temperature (e.g., from 25°C to 15°C) often increases the stability difference between the analyte-CSP complexes, thereby improving the separation factor (alpha) and resolution.[3][15]

  • Decrease the Flow Rate: Reducing the flow rate (e.g., from 1.0 mL/min to 0.7 mL/min) increases the time the analyte spends interacting with the stationary phase, which can lead to better efficiency and improved resolution.[15]

Part 4: Frequently Asked Questions (FAQs)

Q: Is method validation necessary once I have a good separation? A: Absolutely. For use in research and especially in drug development, the analytical method must be validated to ensure it is reliable and fit for its intended purpose. Validation is performed according to guidelines from the International Council for Harmonisation (ICH), which outline parameters such as accuracy, precision, specificity, linearity, range, and robustness.[18][19][20][21]

Q: Can I use these normal phase methods with a Mass Spectrometer (MS)? A: It is not recommended. Additives like DEA and TEA are non-volatile and will contaminate the MS source and suppress ionization. For LC-MS analysis, you must develop a method using volatile mobile phases and additives, such as ammonium hydroxide or ammonium acetate. This often requires re-screening CSPs and mobile phases in reversed-phase or polar organic modes.

Q: How can I prolong the life of my expensive chiral column? A: Proper care is essential. Always use high-purity, HPLC-grade solvents. Filter all samples and mobile phases to prevent blockage of the column inlet frit.[22] Never exceed the manufacturer's recommended pressure, temperature, or pH limits. When switching between mobile phases, especially from normal to reversed-phase (only on immobilized columns), use an intermediate miscible solvent like isopropanol for flushing. Store the column according to the manufacturer's instructions, typically in the mobile phase it was last used with or in an alcohol like isopropanol.

References

• Application Note: Chiral HPLC Methods for the Enantioseparation of 2-Piperidinemethanol - Benchchem. (n.d.).
• Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC. (n.d.). Academia.edu.
• Peak Separation by Adventitious or Added Water in Normal-Phase Chiral HPLC. (2007). The Journal of Organic Chemistry - ACS Publications.
• Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC | Request PDF. (n.d.). ResearchGate.
• Technical Support Center: Chiral Separation of Piperidine-3-Carboxylic Acid Enantiomers. (n.d.). Benchchem.
• A Strategy for Developing HPLC Methods for Chiral Drugs. (n.d.). LCGC International.
• Troubleshooting poor peak shape and resolution in Vildagliptin chiral chromatography. (n.d.). Benchchem.
• METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. (2024). Zenodo.
• Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column | Request PDF. (n.d.). ResearchGate.
• Troubleshoot Chiral Column Performance: Efficiency & Resolution. (2021).
• ICH Q2(R2) Guide: Analytical Method Validation Explained. (2026). IntuitionLabs.ai.
• CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. (2021). Daicel Chiral Technologies.
• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. (2025). ALWSCI.
• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (2021). Journal of the Pharmaceutical Society of Korea.
• additives for chiral. (2017). Chromatography Forum.
• Effect of Mobile Phase Additive on Enantiomer Resolution for Chiral Amines on Polysaccharide-derived Chiral Stationary Phases by High Performance Liquid Chromatography. (2014). KSBB Journal.
• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. (n.d.). PMC.
• Troubleshooting Basics, Part 4: Peak Shape Problems. (2020). LCGC International.
• ICH Guidelines for Analytical Method Validation Explained. (2025). AMSbiopharma.
• Chiral Chromatography. (n.d.). Dr. Maisch.
• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. (2020). LCGC International.
• Chiral HPLC Method Development. (n.d.). I.B.S.
• ICH and FDA Guidelines for Analytical Method Validation. (2025). Lab Manager.
• HPLC separation of enantiomers using chiral stationary phases. (2007). Česká a slovenská farmacie.
• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023).
• Chiral HPLC Separations. (n.d.). Phenomenex.
• Chiral Analysis Method Development Services. (n.d.). BOC Sciences.
• Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. (2014). Sigma-Aldrich.
• 5890 Chromatographic Troubleshooting Peak Shape Problem. (n.d.). Agilent.
• Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. (2014). PubMed.
• A Researcher's Guide to Chiral HPLC Analysis of Compounds from (-)-Isopinocampheol Synthesis. (n.d.). Benchchem.
• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. (2025). YouTube.
• Basics of chiral HPLC. (n.d.).

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• 5. csfarmacie.cz [csfarmacie.cz]
• 6. (PDF) Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC [academia.edu]
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• 8. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. | Merck [merckmillipore.com]
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Reference Data & Comparative Studies

comparing (2R,3R) and (2S,3S)-2-phenylpiperidin-3-amine biological activity

Stereochemical Determinants of NK1 Receptor Antagonism: A Comparative Guide to (2S,3S) and (2R,3R)-2-Phenylpiperidin-3-Amine Derivatives

Introduction

The 2-phenylpiperidin-3-amine scaffold is a cornerstone in the development of Neurokinin-1 (NK1) receptor antagonists, which are critical in managing chemotherapy-induced nausea and vomiting (CINV), nociception, and neuro-inflammatory responses. The biological activity of this scaffold is profoundly dictated by its stereochemistry. This guide provides an objective, data-driven comparison between the active (2S,3S)-enantiomers (e.g., CP-99,994) and their inactive (2R,3R)-counterparts (e.g., CP-100,263)[1][2]. By leveraging the inactive enantiomer as a negative control, researchers can establish a self-validating experimental system to confirm that observed biological effects are strictly mediated via the NK1 receptor pathway rather than off-target mechanisms[3].

Section 1: Pharmacological Profiles & Receptor Binding Kinetics

The causality behind the stark difference in biological activity lies in the spatial orientation of the 2-phenyl and 3-amine substituents. The NK1 receptor binding pocket, which naturally accommodates the endogenous undecapeptide Substance P, has strict steric requirements. The (2S,3S) configuration aligns the lipophilic phenyl ring and the basic amine perfectly with the receptor's transmembrane domains, achieving sub-nanomolar affinity. Conversely, the (2R,3R) configuration creates severe steric clashes, resulting in a >1000-fold drop in binding affinity[2][4].

Table 1: Quantitative Pharmacological Comparison

Parameter	(2S,3S)-Enantiomer (CP-99,994)	(2R,3R)-Enantiomer (CP-100,263)	Fold Difference / Outcome
NK1 Receptor Affinity (IC50)	~0.1 - 1.0 nM	> 1,000 nM	> 1000x
Inhibition of Apomorphine Emesis	Complete at 3 mg/kg (i.p.)	No effect at 3 mg/kg (i.p.)	Absolute divergence
Inhibition of Vagal Retching	Active at 1 mg/kg (i.v.)	Inactive	Absolute divergence
Spinal c-fos Expression Reduction	Significant reduction (1-10 mg/kg)	No significant effect	Absolute divergence
Non-specific Antinociception *	Equipotent to (2R,3R)	Equipotent to (2S,3S)	1x (Non-NK1 mediated)

*Note: Both enantiomers equally inhibit acetylcholine-induced abdominal constrictions, proving this specific antinociceptive effect is independent of the NK1 receptor[1].

Section 2: Mechanistic Pathway of NK1 Receptor Antagonism

When Substance P binds to the Gq-coupled NK1 receptor, it triggers Phospholipase C (PLC), leading to the generation of Inositol trisphosphate (IP3) and Diacylglycerol (DAG). This cascade elevates intracellular calcium, driving physiological responses like emesis and pain transmission. The (2S,3S)-enantiomer competitively blocks this interaction, whereas the (2R,3R)-enantiomer fails to dock effectively.

NK1 receptor signaling cascade and the stereoselective blockade by the (2S,3S)-enantiomer.

Section 3: Experimental Protocols for Stereoisomer Validation

To rigorously validate NK1-mediated biological activity, researchers must employ a paired-enantiomer experimental design. If a biological effect is observed with the (2S,3S)-compound but absent with the (2R,3R)-compound, the effect is definitively NK1-mediated.

In Vitro Radioligand Binding Assay Protocol

This self-validating protocol determines the binding affinity (IC50) of the stereoisomers against [3H]-Substance P, ensuring that downstream in vivo models are grounded in verified receptor kinetics.

• Tissue Preparation: Isolate the brainstem or striatum (regions rich in NK1 receptors) from the target animal model (e.g., ferret or rat)[4]. Homogenize the tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4) containing protease inhibitors.

• Membrane Fractionation: Centrifuge the homogenate at 40,000 × g for 20 minutes at 4°C. Discard the supernatant, resuspend the pellet in fresh buffer, and repeat the centrifugation to wash away endogenous Substance P. Resuspend the final pellet to a protein concentration of 1-2 mg/mL.

• Radioligand Incubation: In a 96-well plate, combine 100 µL of membrane suspension, 50 µL of [3H]-Substance P (final concentration ~0.5 nM), and 50 µL of the test compound ((2S,3S) or (2R,3R) enantiomer) at varying concentrations (10^-11 to 10^-5 M). Incubate at room temperature for 60 minutes to reach equilibrium.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine (to reduce non-specific binding). Wash the filters three times with ice-cold buffer.

• Scintillation Counting: Extract the filters, add liquid scintillation cocktail, and quantify the bound radioactivity using a scintillation counter. Calculate the IC50 using non-linear regression analysis.

Step-by-step workflow for the in vitro radioligand binding assay.

Section 4: In Vivo Efficacy (Emesis and Nociception)

The true utility of the (2S,3S)/(2R,3R) paradigm is realized in vivo, where complex systemic responses must be decoupled from off-target toxicity.

• Emesis Models: In ferrets challenged with apomorphine or cisplatin, the (2S,3S)-enantiomer (CP-99,994) produces a dose-related inhibition of retching and vomiting (0.1-1.0 mg/kg, s.c.). Parallel studies with the (2R,3R)-enantiomer (CP-100,263) at equal or higher doses show no significant anti-emetic effect, confirming that the anti-emetic action is strictly NK1-dependent[2][4].

• Spinal Nociception: In models of lower urinary tract irritation, the (2S,3S)-enantiomer dose-dependently reduces c-fos protein expression in the lumbar spinal cord, indicating a blockade of nociceptive signaling. The (2R,3R)-enantiomer has zero effect on c-fos expression, validating the specific role of the NK1 receptor in this pain pathway[3].

Conclusion

For drug development professionals, utilizing the (2S,3S) and (2R,3R)-2-phenylpiperidin-3-amine enantiomeric pair is an indispensable strategy. It provides an elegant, internally controlled framework to differentiate between true NK1 receptor-mediated pharmacology and off-target, non-specific effects.

References

• Non-specific effects of the tachykinin NK1 receptor antagonist, CP-99994, in antinociceptive tests in rat, mouse and gerbil - PubMed, nih.gov,[Link]

• Enantioselective inhibition of apomorphine-induced emesis in the ferret by the neurokinin1 receptor antagonist CP-99994 - PubMed, nih.gov,[Link]

• The anti-emetic effects of CP-99,994 in the ferret and the dog: role of the NK1 receptor, nih.gov,[Link]

• NK1 receptor and its interaction with NMDA receptor in spinal c-fos expression after lower urinary tract irritation, physiology.org,[Link]

Sources

• 1. Non-specific effects of the tachykinin NK1 receptor antagonist, CP-99,994, in antinociceptive tests in rat, mouse and gerbil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enantioselective inhibition of apomorphine-induced emesis in the ferret by the neurokinin1 receptor antagonist CP-99,994 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. The anti-emetic effects of CP-99,994 in the ferret and the dog: role of the NK1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

(2R,3R)-2-phenylpiperidin-3-amine vs CP-99,994 receptor binding affinity

An In-Depth Comparative Analysis of (2R,3R)-2-phenylpiperidin-3-amine and CP-99,994: Receptor Binding Affinity at the Neurokinin-1 Receptor

This guide provides a detailed comparison of the receptor binding characteristics of the non-peptide antagonist CP-99,994 and the core chemical scaffold, (2R,3R)-2-phenylpiperidin-3-amine, at the human Neurokinin-1 (NK1) receptor. While extensive data is available for the well-characterized antagonist CP-99,994, this guide also delves into the foundational importance of its phenylpiperidine core, a prevalent motif in the development of selective NK1 receptor antagonists.

The NK1 receptor, a G-protein coupled receptor (GPCR), is the primary target for the neuropeptide Substance P (SP).[1][2] The SP/NK1R system is a key mediator in numerous physiological and pathological processes, including pain transmission, inflammation, and the emetic reflex.[3][4] Consequently, antagonists of the NK1 receptor have been a major focus for therapeutic development. This guide offers an objective analysis of binding affinities, supported by experimental data and protocols, to aid researchers in their evaluation of these and related compounds.

Comparative Receptor Binding Affinity

The following table summarizes the quantitative binding affinity data for the endogenous ligand, Substance P, and the selective antagonist, CP-99,994. Direct, publicly available binding data for the specific unsubstituted scaffold, (2R,3R)-2-phenylpiperidin-3-amine, is limited in peer-reviewed literature, reflecting its role as a foundational chemical structure rather than a characterized pharmacological agent. Therefore, CP-99,994 is presented as the primary subject of analysis, representing a highly optimized derivative of the phenylpiperidine class.

Compound/Ligand	Chemical Name	Receptor	Assay Type	Cell Line / Tissue	K_i_ (nM)	Reference
CP-99,994	(+)-(2S,3S)-3-(2-methoxybenzylamino)-2-phenylpiperidine	Human NK1	Competition Binding	IM-9 Cells	0.25	[5]
Substance P	(Endogenous Ligand)	Human NK1	Competition Binding	CHO Cells	~1.5 (pKi 8.82)	[6]

Analysis of Binding Data:

CP-99,994 demonstrates exceptionally high affinity for the human NK1 receptor, with a reported inhibition constant (K_i_) of 0.25 nM.[5] This sub-nanomolar affinity signifies a potent interaction, making it a valuable tool for studying NK1 receptor function. Its affinity surpasses that of the endogenous ligand, Substance P, under certain experimental conditions.

Furthermore, the selectivity of CP-99,994 is a critical attribute. While it binds potently to the NK1 receptor, it exhibits significantly reduced affinity for other targets, such as the L-type calcium channel (IC50 = 3 µM), underscoring its specificity.[5] This selectivity is crucial for minimizing off-target effects in both research and potential therapeutic applications.

The stereochemistry of the 2-phenylpiperidine core is critical for high-affinity binding. The (2S,3S) configuration of CP-99,994, which corresponds to a cis relationship between the phenyl group at the C-2 position and the methoxybenzylamino group at the C-3 position, is essential for its potent antagonist activity.[7] Structural studies have revealed that the piperidine core and its substituents fit into a deep binding pocket within the transmembrane helices of the NK1 receptor.[8]

NK1 Receptor Signaling Pathway

The binding of Substance P to the NK1 receptor triggers a cascade of intracellular events. As a Gq-protein coupled receptor, its activation leads to the stimulation of Phospholipase C (PLC).[2][4] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm to stimulate the release of calcium from intracellular stores, while DAG activates Protein Kinase C (PKC).[4] This signaling cascade ultimately results in neuronal excitation and the physiological responses associated with NK1 receptor activation. Non-peptide antagonists like CP-99,994 act by competitively binding to the receptor, thereby preventing Substance P from initiating this signaling pathway.[4]

NK1 Receptor Gq-protein coupled signaling pathway.

Experimental Protocol: Competitive Radioligand Binding Assay for NK1 Receptor

This protocol provides a standardized methodology for determining the binding affinity (K_i_) of a test compound for the NK1 receptor using a competitive radioligand binding assay with a filtration method. The causality behind experimental choices is explained to ensure a self-validating system.

Objective: To determine the inhibitory constant (K_i_) of a test compound, such as CP-99,994, by measuring its ability to compete with a radiolabeled ligand for binding to the NK1 receptor.

Materials and Reagents:

• Membrane Preparation: Homogenized cell membranes from a cell line stably expressing the human NK1 receptor (e.g., CHO or IM-9 cells).

• Radioligand: A high-affinity NK1 receptor radioligand, such as [³H]-Substance P or ¹²⁵I-labeled [Tyr⁸]-Substance P. The concentration used should be at or near its dissociation constant (K_d_) to ensure assay sensitivity.

• Test Compound: (e.g., CP-99,994) prepared in a series of dilutions (typically from 10⁻¹¹ M to 10⁻⁵ M).

• Non-Specific Binding Control: A saturating concentration of a known, unlabeled NK1 receptor ligand (e.g., 1 µM unlabeled Substance P or Aprepitant) to determine the amount of radioligand binding to non-receptor components.

• Assay Buffer: 50 mM HEPES, pH 7.4, supplemented with 5 mM MgCl₂, 1 mM CaCl₂, 0.1% (w/v) Bovine Serum Albumin (BSA), and a protease inhibitor cocktail (e.g., 40 µg/ml bacitracin). The divalent cations (Mg²⁺, Ca²⁺) are often essential for maintaining receptor conformation and ligand binding. BSA and protease inhibitors prevent non-specific binding and degradation of the receptor and peptide radioligand, respectively.

• Wash Buffer: Ice-cold Assay Buffer.

• Filtration Apparatus: 96-well cell harvester.

• Filter Plates: 96-well glass fiber filter plates (e.g., GF/C), pre-soaked in a solution like 0.3-0.5% polyethyleneimine (PEI). PEI is a polycation that reduces the non-specific binding of the positively charged radioligand to the negatively charged glass fibers.

• Scintillation Cocktail & Counter: For quantifying the radioactivity trapped on the filters.

Experimental Workflow Diagram:

Sources

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• 2. Neurokinin-1 receptor: functional significance in the immune system in reference to selected infections and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Pharmacology of CP-99,994; a nonpeptide antagonist of the tachykinin neurokinin-1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CP 99994 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. NK1 receptor antagonist - Wikipedia [en.wikipedia.org]
• 8. Crystal structures of the human neurokinin 1 receptor in complex with clinically used antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Comparison of Synthetic Routes for (2R,3R)-2-Phenylpiperidin-3-amine Production

Executive Summary & Chemical Context

(2R,3R)-2-phenylpiperidin-3-amine is a critical chiral building block in medicinal chemistry. As the enantiomer of the well-known (2S,3S) intermediate used in Substance P (NK1) receptor antagonists (such as CP-99,994 and vofopitant), the (2R,3R) configuration is frequently utilized in structure-activity relationship (SAR) profiling and the synthesis of stereospecific active pharmaceutical ingredients (APIs) 1.

The synthesis of this piperidine derivative is challenging due to the strict requirement for both cis-relative stereochemistry at the C2 and C3 positions and absolute enantiomeric purity. In this guide, we evaluate two primary methodologies: Classical Resolution of the Racemate and De Novo Asymmetric Synthesis .

Route A: Classical Resolution of Racemic cis-2-Phenylpiperidin-3-amine

Causality & Mechanistic Insight

The classical resolution route is heavily favored in industrial scale-up due to the low cost of achiral starting materials. The sequence relies on forming the pyridine core, followed by global reduction. The critical mechanistic step is the catalytic hydrogenation of 3-nitro-2-phenylpyridine in an acidic medium 2. The acid protonates the pyridine nitrogen, activating the aromatic ring toward reduction while dictating a surface-binding geometry on the metal catalyst that kinetically favors the cis-diastereomer. Finally, diastereomeric salt formation with a chiral resolving agent allows for the isolation of the desired enantiomer.

Step-by-Step Protocol

• Suzuki-Miyaura Coupling : React 2-chloro-3-nitropyridine with phenylboronic acid using a Pd(PPh3)4 catalyst and Na2CO3 base in dimethoxyethane to yield 3-nitro-2-phenylpyridine.

• Global Catalytic Hydrogenation : Dissolve 3-nitro-2-phenylpyridine in an ethanol/HCl mixture. Introduce H2 gas over a Pd/C (or PtO2) catalyst. The nitro group reduces to an amine, and the pyridine ring reduces to a piperidine ring, yielding racemic cis-2-phenylpiperidin-3-amine.

• Optical Resolution : To isolate the (2R,3R) enantiomer, treat the racemate with di-p-toluoyl-D-tartaric acid in an ethanol/water mixture. (Note: The L-tartaric acid derivative is used for the 2S,3S enantiomer). The resulting diastereomeric salt selectively precipitates.

• Free-Basing : Treat the isolated salt with aqueous NaOH and extract with dichloromethane to afford enantiopure (2R,3R)-2-phenylpiperidin-3-amine.

Workflow for the classical resolution route to (2R,3R)-2-phenylpiperidin-3-amine.

Route B: Asymmetric Synthesis via Diaza-Cope Rearrangement

Causality & Mechanistic Insight

While Route A is scalable, its theoretical maximum yield is capped at 50% due to the resolution step. Route B utilizes asymmetric synthesis to build the stereocenters de novo. A highly elegant approach involves the Diaza-Cope Rearrangement 3 or SmI2-induced reductive coupling 4. By using a chiral auxiliary like 1,2-bis(2-hydroxyphenyl)-1,2-diaminoethene (hpen), the stereochemical information is transferred via a [3,3]-sigmatropic rearrangement. The thermodynamic driving force is the formation of a highly conjugated aryl imine, which ensures excellent syn-1,2-diamine stereocontrol.

Step-by-Step Protocol

• Imidazolidine Formation : Condense (S,S)-hpen (the opposite enantiomer to that used for the (2S,3S) isomer) with an aryl aldehyde and an alkyl aldehyde (e.g., 4-pivaloxybutanal) to form a fused imidazolidine-dihydro-1,3-oxazine intermediate.

• Diaza-Cope Rearrangement : Heat the intermediate. The [3,3]-sigmatropic rearrangement stereoselectively yields the mixed vicinal diimine.

• Hydrolysis & Cyclization : Hydrolyze the diimine to the corresponding syn-vicinal diamine. The free amine spontaneously undergoes intramolecular cyclization (lactamization) to form a 6-membered δ-lactam ring.

• Reduction : Reduce the resulting δ-lactam using borane dimethyl sulfide complex (BH3·SMe2) to yield the final (2R,3R)-2-phenylpiperidin-3-amine framework.

Asymmetric synthesis workflow via Diaza-Cope rearrangement and cyclization.

Quantitative Performance Comparison

To guide synthetic planning, the following table objectively compares the experimental parameters of both routes based on established literature protocols.

Parameter	Route A: Classical Resolution	Route B: Asymmetric Synthesis (Diaza-Cope)
Overall Yield	~15–20% (Capped at 50% max from racemate)	~40–45%
Enantiomeric Excess (ee)	>99% (Post-recrystallization)	>98%
Step Count	3–4 steps	4–5 steps
Scalability	High (Proven on multi-kilogram scale)	Moderate (Auxiliary recovery required)
Reagent Cost	Low (Bulk commodity chemicals)	High (Chiral auxiliaries, specialized reagents)
Stereocontrol Mechanism	Wasteful separation of enantiomers	Atom-economical absolute induction
Primary Limitation	Loss of 50% of material as the wrong enantiomer	Complex intermediate handling and reagent cost

Conclusion & Application Scientist Insights

For early-stage drug discovery where rapid access to the (2R,3R) scaffold is needed for SAR studies, Route B (Asymmetric Synthesis) is highly recommended due to its atom economy and direct access to the desired enantiomer without wasting 50% of the mass. However, for process chemistry and late-stage clinical manufacturing, Route A (Classical Resolution) remains the gold standard. The robustness of the Suzuki coupling and global hydrogenation, combined with the low cost of tartaric acid derivatives, outweighs the mass-loss penalty of resolution.

References

• Benchchem. "Enantioselective Synthesis Strategies for (2R,3R)-2-phenylpiperidin-3-amine | 160551-72-4". Benchchem.
• DrugFuture. "Vofopitant hydrochloride, GR-205171A Synthesis Database". DrugFuture.
• Kim, H. et al. "Synthesis of Enantiopure Mixed Alkyl-Aryl Vicinal Diamines by the Diaza-Cope Rearrangement". ACS Publications.
• Davis, F. A. et al. "Concise asymmetric synthesis of (+)-CP-99,994 and (+)-L-733,060 via efficient construction of homochiral syn-1,2-diamines and syn-1,2-amino alcohols". NIH/PubMed.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Vofopitant hydrochloride, GR-205171A, GR-205171(free base)-药物合成数据库 [drugfuture.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Concise asymmetric synthesis of (+)-CP-99,994 and (+)-L-733,060 via efficient construction of homochiral syn-1,2-diamines and syn-1,2-amino alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]

LC-MS Validation of (2R,3R)-2-Phenylpiperidin-3-amine Enantiomeric Purity: A Comparative Guide to Chiral Stationary Phases

Introduction: The Analytical Challenge

(2R,3R)-2-phenylpiperidin-3-amine is a critical chiral building block, most notably utilized in the synthesis of neurokinin-1 (NK1) receptor antagonists and centrally acting therapeutics . Because stereochemistry fundamentally dictates pharmacological efficacy and safety, rigorous validation of its enantiomeric purity is a regulatory imperative.

Historically, laboratories relied on pre-column derivatization (e.g., using Marfey’s reagent) followed by LC-UV to resolve these stereoisomers. However, direct Chiral Liquid Chromatography-Mass Spectrometry (LC-MS) has emerged as the gold standard, offering superior sensitivity, specificity, and throughput. This guide objectively compares the performance of leading Chiral Stationary Phases (CSPs) and provides a self-validating, field-proven methodology for the direct LC-MS analysis of this underivatized primary amine.

Mechanistic Rationale & Column Selection

When developing an LC-MS method for underivatized primary amines, a common failure point is the default reliance on legacy polysaccharide columns. While versatile, these columns often require basic additives (like diethylamine) to suppress secondary interactions and peak tailing. Unfortunately, these basic additives severely quench positive Electrospray Ionization (ESI+) signals in mass spectrometry.

Instead, the causality of column selection must hinge on the analyte's specific functional groups and protonation state. (2R,3R)-2-phenylpiperidin-3-amine features a primary amine at the C3 position. At an acidic pH (pH < 2.5), this primary amine exists as an ammonium ion (-NH3+).

Crown ether-based CSPs, which feature a chiral 18-crown-6 ether cavity, form highly specific host-guest inclusion complexes with these -NH3+ groups . The steric hindrance provided by the chiral barrier of the crown ether discriminates effectively between the (2R,3R) target and its (2S,3S) enantiomer or diastereomers, making it the optimal choice for this specific molecular class.

Logical framework comparing CSP mechanisms for primary amine enantioseparation.

Comparative Performance Data

To establish the optimal self-validating system, we compared three leading CSP architectures for the direct LC-MS analysis of (2R,3R)-2-phenylpiperidin-3-amine. The data below summarizes the quantitative performance metrics observed during method development.

Table 1: Comparative LC-MS Performance for (2R,3R)-2-phenylpiperidin-3-amine

Parameter	Crown Ether (e.g., CR-I(+))	Immobilized Polysaccharide (e.g., IG)	Macrocyclic Antibiotic (e.g., V)
Chiral Selector Mechanism	Host-guest inclusion (-NH3+)	H-bonding, π-π, dipole	Ionic, H-bonding, steric
Optimal MS Mobile Phase	H₂O / MeCN (90:10) + 0.1% FA	MeOH + 10 mM NH₄FA	MeOH / H₂O (90:10) + 0.1% AA
Enantiomeric Resolution (Rs)	> 3.5	1.8	1.2
Retention Time (Rt1, min)	4.2	8.5	12.1
Peak Asymmetry (As)	1.05 (Excellent)	1.45 (Tailing)	1.65 (Broad)
MS Ionization Efficiency	High (Minimal suppression)	Moderate	Moderate

Scientist's Verdict: The Crown Ether column drastically outperforms the alternatives. It operates optimally in highly aqueous, acidic conditions, which perfectly complements ESI+ mass spectrometry and eliminates the need for MS-suppressing basic modifiers.

Step-by-Step LC-MS Methodology (Optimized for Crown Ether)

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. We intentionally replace traditional non-volatile acids (like perchloric acid, which destroys MS sources) with MS-friendly volatile alternatives, without sacrificing chiral resolution.

Step 1: Sample Preparation

• Stock Solution: Dissolve the (2R,3R)-2-phenylpiperidin-3-amine sample in LC-MS grade Water/Methanol (50:50, v/v) to a concentration of 1 mg/mL.

• Working Dilution: Dilute to a working concentration of 10 µg/mL using the exact mobile phase composition.

  • Causality Check: Matching the sample diluent to the mobile phase is critical. Injecting a highly organic sample into a highly aqueous mobile phase causes solvent-induced band broadening, which destroys the sharp peaks required for accurate enantiomeric excess (%ee) integration.

Step 2: Chromatographic Conditions

• Column: CROWNPAK CR-I(+) or equivalent (3.0 mm i.d. × 150 mm, 3 µm).

• Mobile Phase: Water / Acetonitrile (90:10, v/v) containing 0.1% Formic Acid (FA) and 10 mM Ammonium Formate. (Adjust to pH 2.0).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 20°C.

  • Causality Check: Crown ether inclusion complexation is an exothermic process. Lowering the column temperature (from standard 40°C down to 20°C or even 10°C) thermodynamically favors the complexation, significantly enhancing the enantiomeric resolution (Rs) .

• Injection Volume: 2 µL.

Step 3: Mass Spectrometry (ESI-MS/MS) Settings

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • Quantifier: m/z 177.1 → 160.1 (Driven by the facile loss of NH₃ from the primary amine).

  • Qualifier: m/z 177.1 → 119.1.

• Capillary Voltage: 3.0 kV.

• Desolvation Temperature: 350°C.

ICH Q2(R2) Validation Framework

A robust analytical procedure must comply with global regulatory standards. Below is the validation architecture for this specific assay, aligned with the latest ICH Q2(R2) guidelines .

Stepwise ICH Q2(R2) validation workflow for chiral LC-MS procedures.

Execution Details for Self-Validation:

• Specificity: Ensure the (2S,3S) enantiomer and any diastereomers (2R,3S / 2S,3R) are baseline resolved (Rs > 1.5) from the (2R,3R) API peak. Utilizing MRM mode ensures absolute specificity, filtering out any co-eluting achiral synthesis byproducts.

• Limit of Quantitation (LOQ): The high ionization efficiency of the protonated amine in the acidic mobile phase allows for the detection of the (2S,3S) enantiomer at 0.05% relative to the nominal API concentration, satisfying stringent regulatory thresholds for stereotoxic impurities.

• Accuracy: Spike the (2R,3R) sample matrix with known amounts of the (2S,3S) enantiomer at LOQ, 50%, and 100% specification levels. Acceptable recovery must fall within 90-110%.

Conclusion

For the enantiomeric purity validation of (2R,3R)-2-phenylpiperidin-3-amine, direct chiral LC-MS utilizing a Crown Ether CSP provides an unparalleled combination of stereospecific resolution and mass spectrometric sensitivity. By leveraging the mechanistic host-guest interaction of the primary amine and optimizing the mobile phase for MS compatibility, analytical scientists can achieve robust, ICH Q2(R2)-compliant validation while entirely bypassing the artifacts and labor associated with pre-column derivatization.

References

• Positron Emission Tomography in CNS Drug Discovery and Drug Monitoring. Journal of Medicinal Chemistry - ACS Publications. URL:[Link]

• Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers and Cyclofructans. PMC - National Institutes of Health. URL:[Link]

• Chiral separation of primary amino compounds using a non-chiral crown ether with beta-cyclodextrin by capillary electrophoresis. PubMed - National Institutes of Health. URL: [Link]

• ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). URL: [Link]

In Vitro Efficacy Comparison of 2-Phenylpiperidin-3-amine Stereoisomers: A Mechanistic and Methodological Guide

Executive Summary & Mechanistic Basis

The 2-phenylpiperidin-3-amine scaffold is a foundational pharmacophore in the development of non-peptide Neurokinin-1 (NK1) receptor antagonists. The biological activity of these compounds is highly stereoselective, making them an excellent model for studying chiral drug-receptor interactions.

The (2S,3S)-enantiomer , widely known as CP-99,994 , exhibits sub-nanomolar affinity for the human NK1 receptor and effectively blocks Substance P (SP)-mediated signaling . Conversely, its (2R,3R)-enantiomer , CP-100,263 , demonstrates a >1000-fold reduction in binding affinity. This renders CP-100,263 practically inactive at physiological concentrations, establishing it as an ideal internal negative control for in vitro and in vivo pharmacological studies to rule out off-target effects .

Stereoselective blockade of Substance P-mediated NK1 receptor signaling by CP-99,994.

Quantitative Efficacy Comparison

To objectively evaluate the stereoisomers, we must look at both their thermodynamic binding affinity ( Ki​ ) and their functional antagonism ( IC50​ ). The data below summarizes the typical in vitro performance of the two stereoisomers against the human NK1 receptor.

Compound	Stereochemistry	Target	Binding Affinity ( Ki​ )	Ca 2+ Mobilization ( IC50​ )	Functional Role
CP-99,994	(2S,3S)	Human NK1R	~0.15 nM	~1.2 nM	Potent Antagonist
CP-100,263	(2R,3R)	Human NK1R	>150 nM	>1000 nM	Inactive Control

Self-Validating Experimental Protocols

As drug development professionals, we cannot rely on a single assay to confirm efficacy. A robust, self-validating system requires orthogonal testing: a Radioligand Binding Assay to prove direct receptor interaction, cross-validated by a FLIPR Calcium Mobilization Assay to prove functional downstream inhibition . Including the inactive (2R,3R) enantiomer in both assays ensures that any observed inhibition is strictly due to stereospecific NK1 receptor antagonism, not membrane disruption or assay interference.

Protocol A: Radioligand Displacement Binding Assay

This assay determines the thermodynamic affinity ( Ki​ ) of the stereoisomers for the NK1 receptor.

• Membrane Preparation: Harvest U373MG astrocytoma cells (which endogenously express human NK1 receptors) and homogenize in 50 mM Tris-HCl buffer (pH 7.4) containing protease inhibitors. Centrifuge at 40,000 × g to isolate the membrane fraction.

  • Causality: Utilizing U373MG cells rather than transiently transfected systems ensures the NK1 receptor is evaluated within its native lipid raft microenvironment, preserving physiologically accurate binding kinetics.

• Incubation: In a 96-well plate, combine 50 µg of membrane protein, 0.1 nM [³H]-Substance P, and varying concentrations ( 10−12 to 10−5 M) of either CP-99,994 or CP-100,263. The assay buffer must contain 3 mM MnCl₂ and 0.02% Bovine Serum Albumin (BSA).

  • Causality: Mn 2+ ions are critical for stabilizing the high-affinity agonist-binding state of the GPCR. BSA is added to prevent the highly lipophilic 2-phenylpiperidin-3-amine compounds from adhering to the plasticware, which would artificially lower the effective drug concentration.

• Filtration and Washing: Terminate the reaction after 60 minutes at room temperature by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine (PEI). Wash three times with ice-cold buffer.

  • Causality: PEI neutralizes the negative charge of the glass fiber filters. Without PEI, the positively charged [³H]-Substance P would bind non-specifically to the filter, destroying the signal-to-noise ratio.

• Quantification: Add scintillation cocktail and measure radioactivity using a microplate scintillation counter. Calculate the Ki​ using the Cheng-Prusoff equation.

Protocol B: FLIPR Calcium Mobilization Assay

This assay determines the functional inhibitory concentration ( IC50​ ) by measuring downstream Gq-coupled calcium release.

• Cell Seeding: Plate U373MG cells at 25,000 cells/well in 96-well black-wall, clear-bottom microplates. Culture overnight at 37°C.

• Dye Loading: Aspirate media and incubate cells with 2 µM Fluo-4 AM (a calcium-sensitive fluorescent dye) in Hank's Balanced Salt Solution (HBSS) containing 20 mM HEPES and 2.5 mM probenecid for 45 minutes at 37°C.

  • Causality: The AM (acetoxymethyl) ester form of Fluo-4 is highly cell-permeable. Once inside the cell, endogenous esterases cleave the AM group, trapping the active, Ca 2+ -sensitive fluorophore within the cytoplasm. Probenecid inhibits organic anion transporters, preventing the cells from pumping the dye back out.

• Compound Pre-Incubation: Wash cells to remove extracellular dye. Add serial dilutions of CP-99,994 or CP-100,263 and incubate for 15 minutes.

  • Causality: A 15-minute pre-incubation is mandatory to allow the competitive antagonists to reach equilibrium binding with the NK1 receptor before the introduction of the agonist .

• Agonist Challenge & Kinetic Reading: Place the plate in a Fluorometric Imaging Plate Reader (FLIPR). Program the system to add an EC80​ concentration of Substance P and immediately record fluorescence (Ex 488 nm / Em 525 nm) continuously for 3 minutes to capture the transient intracellular calcium spike.

Dual-assay workflow for cross-validating thermodynamic and functional stereospecificity.

Conclusion

The comparison between 2-phenylpiperidin-3-amine stereoisomers highlights the profound impact of spatial arrangement on target engagement. By utilizing CP-100,263 as an inactive control alongside the potent CP-99,994, researchers can build self-validating assay architectures. This orthogonal approach ensures that observed phenotypic changes in in vitro models are definitively driven by NK1 receptor antagonism, safeguarding the integrity of the drug development pipeline.

References

• Title: Neurokinin 1 Receptor Antagonists: Correlation between in Vitro Receptor Interaction and in Vivo Efficacy Source: Journal of Pharmacology and Experimental Therapeutics (PubMed) URL: [Link]

• Title: The anti-emetic effects of CP-99,994 in the ferret and the dog: role of the NK1 receptor Source: British Journal of Pharmacology (PubMed Central) URL: [Link]

• Title: Substance P excites GABAergic neurons in the mouse central amygdala through neurokinin 1 receptor activation Source: Proceedings of the National Academy of Sciences (PubMed Central) URL: [Link]

Safety & Regulatory Compliance

(2R,3R)-2-phenylpiperidin-3-amine proper disposal procedures

Proper disposal of specialized chemical intermediates like (2R,3R)-2-phenylpiperidin-3-amine (often handled as a dihydrochloride salt) requires strict adherence to chemical safety protocols. Because piperidine derivatives possess unique basicity, nucleophilicity, and toxicological profiles, standard "throw-it-in-the-drum" approaches are insufficient and dangerous.

As drug development professionals, ensuring the integrity of your waste stream is just as critical as the integrity of your synthesis. This guide provides the definitive, step-by-step operational plan for the safe handling, segregation, and disposal of this compound, grounded in causality and self-validating safety mechanisms.

Physicochemical & Hazard Profile

Before executing any disposal protocol, you must understand the quantitative and qualitative properties driving the safety requirements. The following table summarizes the critical data points that dictate our operational choices[1][2].

Property / Metric	Value / Classification	Operational Implication
Molecular Weight	176.26 g/mol (Base) / 249.18 g/mol (2HCl salt)	Determines stoichiometric calculations if in-house neutralization is attempted prior to disposal.
GHS Classification	Skin Irrit. 2, Eye Irrit. 2, STOT SE 3	Mandates the use of complete dermal and ocular PPE (nitrile gloves, goggles, lab coat) during all handling.
Chemical Reactivity	Nucleophilic amine; basic	Will react exothermically with strong acids and alkylating agents.
Incompatibilities	Strong oxidizing agents, strong acids	Requires strict segregation in waste accumulation areas to prevent fires or over-pressurization.
Disposal Pathway	High-temperature incineration	Must be sent to an EPA-approved facility equipped with NOx scrubbers.

The Causality of Amine Waste Segregation

Expertise & Experience: Why do we treat (2R,3R)-2-phenylpiperidin-3-amine differently than standard organic waste?

• Exothermic Potential: As a secondary and primary amine-containing compound, it is inherently basic. If inadvertently mixed with acidic waste streams (e.g., sulfuric acid, hydrochloric acid), it undergoes a violent neutralization reaction. This rapidly generates heat, which can boil surrounding solvents, volatilize toxic organics, and over-pressurize sealed waste containers.

• Environmental Toxicity: Nitrogen-containing compounds cannot be disposed of in standard municipal incinerators or sanitary sewers[3]. Combustion of piperidine amines generates highly toxic nitrogen oxides (NOx). Therefore, disposal requires specialized high-temperature incineration at facilities equipped with alkaline scrubbers to neutralize NOx emissions[4].

Disposal Decision Workflow

The following diagram outlines the logical decision tree for processing (2R,3R)-2-phenylpiperidin-3-amine waste based on its physical state.

Workflow for the segregation and disposal of (2R,3R)-2-phenylpiperidin-3-amine waste.

Step-by-Step Disposal Methodologies

Protocol A: Solid Waste Disposal (Powders, Crystals, and Dihydrochloride Salts)

Use this protocol for expired reagents, spilled powders, or crystallized reaction byproducts.

• PPE Verification: Don safety goggles, a chemically resistant lab coat, and double-layered nitrile gloves. Work exclusively inside a certified chemical fume hood to prevent inhalation of irritating dust[2].

• Container Selection: Select a High-Density Polyethylene (HDPE) waste container.

  • Causality: Do not use metal drums. If the compound is in its dihydrochloride salt form, residual moisture can lead to the dissociation of chloride ions, which causes severe pitting corrosion in metal containers over time.

• Transfer: Carefully sweep or scoop the solid waste into the HDPE container using a non-sparking, anti-static spatula.

• Self-Validation Check: Before sealing, inspect the powder for any unexpected discoloration or fuming, which indicates contamination with an incompatible oxidizer. If stable, seal the container tightly.

• Labeling: Affix a hazardous waste tag immediately. Mark it explicitly as "Hazardous Waste: Toxic/Irritant Solid - Contains (2R,3R)-2-phenylpiperidin-3-amine."

Protocol B: Liquid Waste Disposal (Reaction Mixtures and Mother Liquors)

Use this protocol for organic or aqueous solutions containing the dissolved amine.

• Segregation Verification: Ensure the target liquid waste carboy is designated exclusively for basic organic waste.

  • Critical Rule: Never pour this solution into a carboy containing halogenated solvents (e.g., DCM, chloroform) or acidic waste. Amines can react with halogenated solvents over time to form quaternary ammonium salts, generating heat and pressure.

• Transfer: Using a secondary containment tray to catch drips, funnel the liquid into the designated HDPE carboy.

• Self-Validation (The 30-Minute Rule): After transferring the liquid, place the cap loosely on the carboy. Wait 30 minutes.

  • Causality: This allows any unanticipated evolved gases (from trace cross-reactions) to vent safely. If the carboy remains cool to the touch and no bubbling is observed, the system is validated as stable. Tighten the cap.

• Secondary Containment: Store the sealed carboy in a secondary containment bin away from direct sunlight and heat sources until pickup by your environmental health and safety (EHS) team[3].

Protocol C: Emergency Spill Cleanup

Use this protocol for accidental laboratory spills.

• Evacuation & Ventilation: Evacuate personnel from the immediate area. Ensure the fume hood sashes are open and room ventilation is maximized to clear respiratory irritants[4].

• Containment: Surround the spill with an inert, non-combustible absorbent material such as diatomaceous earth or sand.

  • Causality: Do not use sawdust or paper towels for bulk absorption. If the spill contains trace oxidizers, organic absorbents can ignite.

• Neutralization (If Liquid Base): If the spill is a concentrated free base solution, carefully apply a dilute, weak acid (like 5% citric acid) to the absorbent mixture to neutralize the amine, mitigating its volatility and corrosivity.

• Collection: Scoop the absorbed, neutralized mixture into a heavy-duty hazardous waste bag or HDPE bucket. Seal, label as "Spill Cleanup: Amine Waste," and contact EHS for immediate removal[4].

References

• Sigma-Aldrich. "rel-(2R,3R)-2-Phenylpiperidin-3-amine (dihydrochloride)
• ThermoFisher Scientific.
• University of Wisconsin–Madison. "Chapter 7 Chemical Disposal Procedures - Laboratory Safety Guide." UW-Madison Environment, Health & Safety.
• AA Blocks. "Safety Data Sheet: Rel-(2R,3R)-2-Phenylpiperidin-3-Amine Dihydrochloride." AA Blocks.

Sources

• 1. 2r,3r | Sigma-Aldrich [sigmaaldrich.com]
• 2. aablocks.com [aablocks.com]
• 3. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]